Boc-3-nitro-L-tyrosine

• CAS: 5575-03-1

Core Science & Biosynthesis

Boc-3-nitro-L-tyrosine chemical properties

Title: Technical Guide: Boc-3-nitro-L-tyrosine in Peptide Chemistry and Proteomic Applications

Executive Summary Boc-3-nitro-L-tyrosine (Boc-3-NO₂-Tyr) is a specialized amino acid derivative utilized primarily in Solid Phase Peptide Synthesis (SPPS) and protein engineering. It serves two distinct, critical functions: (1) as a site-specific probe for investigating oxidative stress (mimicking peroxynitrite-mediated nitration) and (2) as a "masked" precursor for 3-aminotyrosine, which enables orthogonal cross-linking and chemoselective ligation. This guide details its physicochemical profile, mechanistic behavior, and validated protocols for its incorporation and subsequent reduction.

Part 1: Physicochemical Profile[1]

The introduction of the nitro group at the ortho position of the phenolic ring significantly alters the electronic landscape of the tyrosine residue.

Table 1: Chemical Specification & Properties

Property	Specification
Chemical Name	N-alpha-(tert-Butoxycarbonyl)-3-nitro-L-tyrosine
Formula	C₁₄H₁₈N₂O₇
Molecular Weight	326.30 g/mol
CAS Number	35320-24-4 (Derivative); 621-44-3 (Free acid core)
Appearance	Yellow crystalline powder
Solubility	Soluble in DMF, DMSO, Methanol; Sparingly soluble in water
pKa (Phenolic OH)	~7.0 – 7.2 (vs. ~10.0 for native Tyrosine)
Chirality	L-isomer (S-configuration)
Storage	-20°C, desiccated, protected from light

Part 2: Structural Mechanistics

The Ortho-Nitro Effect

The defining feature of Boc-3-nitro-L-tyrosine is the electron-withdrawing nitro group (-NO₂) at the 3-position. This substitution exerts a profound effect on the phenolic hydroxyl group:

• Acidity Shift (pKa Depression): The nitro group stabilizes the phenolate anion via resonance and induction. This drops the pKa of the hydroxyl group from ~10 (in native tyrosine) to ~7.2.

  • Implication: At physiological pH (7.4), a significant fraction of 3-nitrotyrosine exists as the phenolate anion, unlike native tyrosine. This makes it an excellent probe for pH-dependent protein-protein interactions.

• Nucleophilicity Reduction: The electron-deficient ring renders the phenolic oxygen less nucleophilic.

  • Synthesis Benefit: This reduces the risk of O-acylation during peptide coupling, a common side reaction with unprotected tyrosine. Consequently, the side chain often does not require orthogonal protection (e.g., Bzl, 2-Cl-Z) during Boc-SPPS, provided the activation conditions are controlled.

Mechanism of Action: The "Masked" Amine

Boc-3-nitro-L-tyrosine acts as a stable precursor to 3-aminotyrosine. The nitro group survives standard Boc deprotection (TFA) and HF cleavage, allowing the peptide to be synthesized with the nitro group intact. Post-synthesis, it can be chemically reduced to an amine, creating a handle for specific labeling or cross-linking.

Figure 1: The synthetic utility workflow of Boc-3-nitro-L-tyrosine, from incorporation to conversion into a reactive aminotyrosine handle.[1][2][3][4][5]

Part 3: Synthetic Protocols

Protocol A: SPPS Incorporation (Boc Chemistry)

Context: This protocol assumes a standard Boc-based solid-phase peptide synthesis workflow.

Reagents:

• Boc-3-nitro-L-tyrosine (3.0 equivalents relative to resin loading)

• Coupling Reagent: HBTU or HATU (2.9 eq)

• Base: DIEA (Diisopropylethylamine) (6.0 eq)

• Solvent: DMF (Anhydrous)

Step-by-Step Procedure:

• Resin Preparation: Swell the Boc-aminoacyl-resin in DCM for 20 minutes, then wash with DMF.

• Deprotection: Remove the N-terminal Boc group of the previous residue using 50% TFA in DCM (2 x 1 min, then 1 x 20 min). Wash thoroughly with DCM and DMF.[6] Neutralize with 10% DIEA/DMF.

• Activation: Dissolve Boc-3-nitro-L-tyrosine and HBTU in a minimal volume of DMF. Add DIEA immediately prior to adding to the resin.

  • Critical Note: Do not pre-activate for >5 minutes to avoid racemization, although the nitro group suppresses this risk slightly compared to native Tyr.

• Coupling: Add the activated mixture to the resin. Shake/vortex at room temperature for 1–2 hours.

• Monitoring: Verify coupling efficiency via the Kaiser Test (Ninhydrin).

  • Pass: Beads remain yellow/colorless (no free amines).

  • Fail: Beads turn blue (incomplete coupling). If failed, re-couple using symmetric anhydride method.

• Cleavage: Upon completion of the peptide chain, cleave using liquid HF (Hydrogen Fluoride) with scavengers (anisole/p-cresol). The nitro group is stable under these conditions.[7]

Protocol B: Reduction to 3-Amino-Tyrosine

Context: Post-purification conversion of the nitro-peptide to the amino-peptide. This creates a significant hydrophilic shift, easily trackable by HPLC.

Reagents:

• Sodium Dithionite (Na₂S₂O₄) (Freshly prepared)

• Ammonium Bicarbonate buffer (50 mM, pH 7.8) or Sodium Phosphate buffer.

Step-by-Step Procedure:

• Dissolution: Dissolve the purified nitro-peptide in 50 mM Ammonium Bicarbonate (pH 7.8) to a concentration of ~1 mg/mL.

• Reduction: Add solid Sodium Dithionite (approx. 10–20 equivalents per nitro group) directly to the solution.

  • Observation: The yellow color of the nitro-peptide (due to the nitrophenolate) will fade as it converts to the amine.

• Reaction: Stir at room temperature for 15–30 minutes.

• Validation: Analyze an aliquot via RP-HPLC.

  • Result: The 3-aminotyrosine peptide will elute earlier (lower retention time) than the nitro-peptide due to the increased polarity of the amino group (Hydrophilic Shift).

• Purification: Desalt immediately using C18 solid-phase extraction (SPE) or preparative HPLC to remove excess dithionite and sulfur byproducts.

  • Caution: 3-aminotyrosine is susceptible to oxidation. Store the product lyophilized at -20°C or proceed immediately to downstream conjugation.

Part 4: Stability & Storage[5]

• Light Sensitivity: Nitrotyrosine derivatives are photosensitive. Prolonged exposure to ambient light can cause gradual degradation. Store in amber vials.

• Hygroscopicity: The Boc-protected powder is moderately hygroscopic. Allow the container to equilibrate to room temperature before opening to prevent condensation.

• Solution Stability: Solutions in DMF/DMSO are stable for 24–48 hours at room temperature but should be prepared fresh for coupling to maximize yield.

Part 5: References

• PubChem. (2025).[8] 3-Nitro-L-tyrosine Compound Summary. National Library of Medicine. [Link]

• Ghesquière, B., et al. (2006). In Vitro and in Vivo Protein-bound Tyrosine Nitration Characterized by Diagonal Chromatography. Molecular & Cellular Proteomics. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. In Vitro and in Vivo Protein-bound Tyrosine Nitration Characterized by Diagonal Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US20230357125A1 - Process for Catalytic Reduction of Nitro Compounds to Amines - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemimpex.com [chemimpex.com]
• 8. 3-Nitro-L-tyrosine | C9H10N2O5 | CID 65124 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Boc-3-nitro-L-tyrosine: Mechanism of Action as a Tool for Investigating Nitroxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of N-α-tert-butyloxycarbonyl-3-nitro-L-tyrosine (Boc-3-nitro-L-tyrosine), a critical tool for researchers in biochemistry, medicinal chemistry, and drug development. We will delve into its core application as a synthetic building block to investigate the profound biological consequences of protein tyrosine nitration, a key post-translational modification indicative of nitroxidative stress. This document will elucidate the causality behind its experimental use, provide validated protocols, and offer visual representations of the underlying biochemical pathways and experimental workflows.

Introduction: The Significance of Protein Tyrosine Nitration

In cellular biology, the landscape of protein function is dynamically modulated by a vast array of post-translational modifications (PTMs). Among these, the nitration of tyrosine residues to form 3-nitrotyrosine stands out as a hallmark of nitroxidative stress, a condition arising from an imbalance between reactive nitrogen species (RNS) and the cell's ability to detoxify them.[1] Peroxynitrite (ONOO⁻), formed from the rapid reaction of nitric oxide (•NO) and superoxide (O₂⁻), is a primary mediator of this modification.[1] The incorporation of a nitro (-NO₂) group onto the aromatic ring of tyrosine can significantly alter a protein's structure, enzymatic activity, and signaling functions.[1] Consequently, the accumulation of 3-nitrotyrosine has been implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[2][3]

Boc-3-nitro-L-tyrosine serves as an indispensable chemical tool for the precise study of these pathological processes.[2] Its "mechanism of action," in this context, is not that of a direct pharmacological agent but rather as a protected amino acid derivative that enables the site-specific incorporation of 3-nitrotyrosine into synthetic peptides and proteins.[2][4] This allows for the controlled investigation of the functional consequences of this critical PTM.

The Core Directive: Understanding the Utility of Boc-3-nitro-L-tyrosine

The tert-butyloxycarbonyl (Boc) protecting group on the α-amino group of 3-nitro-L-tyrosine is central to its utility. This acid-labile protecting group allows for the targeted introduction of the nitrated amino acid during solid-phase or solution-phase peptide synthesis.[2] Once the peptide is synthesized, the Boc group can be efficiently removed under acidic conditions, leaving the 3-nitrotyrosine residue intact within the peptide sequence. This methodology provides researchers with a powerful means to:

• Synthesize Nitrated Peptides and Proteins: Create specific, nitrated versions of biologically active peptides or protein fragments for functional studies.[4]

• Investigate Structure-Function Relationships: Elucidate how the presence of a nitro group on a specific tyrosine residue impacts peptide conformation, receptor binding, and enzymatic activity.[2]

• Develop Research Tools: Generate nitrated antigens for the production of specific antibodies against 3-nitrotyrosine, which are crucial for detecting and quantifying nitrated proteins in biological samples.[2]

• Probe Cellular Pathways: Introduce nitrated peptides into cells to study their effects on signaling cascades and other cellular processes.

The stability of Boc-3-nitro-L-tyrosine under standard laboratory conditions ensures the reliability and reproducibility of these applications.[2]

Chemical Properties of Boc-3-nitro-L-tyrosine

Property	Value	Source
CAS Number	5575-03-1	[5]
Molecular Formula	C₁₄H₁₈N₂O₇	[5]
Molecular Weight	326.30 g/mol	[5]
Appearance	White to off-white solid	[2]
Storage	Store at -20°C	[6]

The Biochemical Consequence: Peroxynitrite-Mediated Tyrosine Nitration

The study of tyrosine nitration is intrinsically linked to the chemistry of peroxynitrite. The diagram below illustrates the formation of peroxynitrite and its subsequent reaction with tyrosine to form 3-nitrotyrosine.

Figure 1: Formation of peroxynitrite and subsequent tyrosine nitration.

This nitration can have significant functional consequences, including:

• Altered Enzyme Activity: Nitration of tyrosine residues within the active site of an enzyme can lead to its inactivation.[1]

• Disrupted Protein-Protein Interactions: The bulky and electron-withdrawing nitro group can interfere with the binding of proteins to their interaction partners.

• Inhibition of Tyrosine Phosphorylation: The presence of a nitro group at the 3-position of the tyrosine ring can sterically hinder or prevent the phosphorylation of the hydroxyl group, thereby disrupting signaling pathways that rely on tyrosine phosphorylation, such as the STAT3 pathway.[7][8]

Experimental Protocols: Utilizing Boc-3-nitro-L-tyrosine and Detecting its Product

The following protocols provide a framework for the synthesis of nitrated peptides using Boc-3-nitro-L-tyrosine and the subsequent detection of protein nitration in biological samples.

Solid-Phase Peptide Synthesis (SPPS) of a Nitrated Peptide

This generalized protocol outlines the steps for incorporating Boc-3-nitro-L-tyrosine into a peptide sequence using standard Fmoc/tBu chemistry.

Materials:

• Fmoc-Rink Amide MBHA resin

• Boc-3-nitro-L-tyrosine

• Other Fmoc-protected amino acids

• N,N'-Diisopropylcarbodiimide (DIC)

• Oxyma Pure

• Piperidine solution (20% in DMF)

• Dichloromethane (DCM)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

• Diethyl ether

Procedure:

• Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, then repeat for 15 minutes to remove the Fmoc protecting group from the resin.

• Washing: Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling:

  • Dissolve the first Fmoc-protected amino acid (3 equivalents) in DMF.

  • Add DIC (3 equivalents) and Oxyma Pure (3 equivalents) to the amino acid solution and pre-activate for 5 minutes.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

• Washing: Wash the resin with DMF and DCM.

• Repeat Deprotection and Coupling: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence. For the incorporation of 3-nitrotyrosine, use Boc-3-nitro-L-tyrosine in the coupling step.

• Final Fmoc Deprotection: After the final amino acid has been coupled, remove the terminal Fmoc group as described in step 2.

• Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with the TFA cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove the Boc and other side-chain protecting groups.

• Peptide Precipitation and Purification:

  • Precipitate the peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold ether.

  • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Figure 2: Solid-Phase Peptide Synthesis (SPPS) workflow for nitrated peptides.

Detection of Protein Nitration by Western Blot

This protocol provides a method for detecting nitrated proteins in cell lysates or tissue homogenates using an anti-3-nitrotyrosine antibody.

Materials:

• Cell lysate or tissue homogenate

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody: Rabbit anti-3-nitrotyrosine antibody (diluted in blocking buffer)

• Secondary antibody: HRP-conjugated anti-rabbit IgG (diluted in blocking buffer)

• Tris-buffered saline with Tween 20 (TBST)

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Sample Preparation:

  • Quantify protein concentration of the lysate/homogenate using a standard protein assay.

  • Mix the protein sample with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE:

  • Load equal amounts of protein per lane onto an SDS-PAGE gel.

  • Run the gel at an appropriate voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking:

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary anti-3-nitrotyrosine antibody overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature with gentle agitation.

• Washing:

  • Wash the membrane five times for 5 minutes each with TBST.

• Detection:

  • Incubate the membrane with ECL substrate according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

Conclusion: A Versatile Tool for Nitroxidative Stress Research

Boc-3-nitro-L-tyrosine is a cornerstone reagent for investigating the intricate roles of protein tyrosine nitration in health and disease. Its primary mechanism of action lies in its ability to serve as a protected precursor for the site-specific incorporation of 3-nitrotyrosine into peptides. This enables the creation of powerful tools to dissect the functional consequences of this critical post-translational modification. The methodologies outlined in this guide provide a robust framework for researchers to explore the impact of nitroxidative stress on cellular processes, paving the way for the development of novel therapeutic strategies targeting diseases associated with this pathological condition.

References

• WebMD. (n.d.). Tyrosine - Uses, Side Effects, and More. Retrieved February 4, 2026, from [Link]

• Cleveland Clinic. (2023, April 13). Should You Try an L-Tyrosine Supplement? A Look at Its Benefits and Side Effects. Retrieved February 4, 2026, from [Link]

• Pfeffer, L. M., et al. (2000). Inhibition of ornithine decarboxylase induces STAT3 tyrosine phosphorylation and DNA binding in IEC-6 cells. American Journal of Physiology-Cell Physiology, 278(2), C331-C340.
• Silva, A. (2023, January 10). Tyrosinase inhibitory activity.
• Tan, S. K., et al. (2021).
• Parvez, S., et al. (2007). A comprehensive review on tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(3), 259-277.
• Berishaj, M., et al. (2007). Stat3 is tyrosine-phosphorylated through the interleukin-6/glycoprotein 130/Janus kinase pathway in breast cancer. Breast Cancer Research, 9(3), R32.
• Ferreira, G. K., et al. (2013). Effect of L-tyrosine in vitro and in vivo on energy metabolism parameters in brain and liver of young rats. Neurotoxicity Research, 23(4), 327-335.
• Udenfriend, S., et al. (1962). INHIBITION OF TYROSINE HYDROXYLASE BY 3-IODO-L-TYROSINE. Life Sciences, 1(10), 471-475.
• Vadlapudi, A. D., et al. (2002). Carrier mediated uptake of L-tyrosine and its competitive inhibition by model tyrosine linked compounds in a rabbit corneal cell line (SIRC)--strategy for the design of transporter/receptor targeted prodrugs. International Journal of Pharmaceutics, 248(1-2), 125-135.
• Azevedo, C., et al. (2022). Self-assembly of Boc-p-nitro-l-phenylalanyl-p-nitro-l-phenylalanine and Boc-l-phenylalanyl-l-tyrosine in solution and into piezoelectric electrospun fibers. Nanoscale Advances, 4(4), 1146-1156.
• Erejuwa, O. O., et al. (2019). Inhibition of Tyrosine-Phosphorylated STAT3 in Human Breast and Lung Cancer Cells by Manuka Honey is Mediated by Selective Antagonism of the IL-6 Receptor. International Journal of Molecular Sciences, 20(18), 4475.
• Ghesquière, B., et al. (2006). In Vitro and in Vivo Protein-bound Tyrosine Nitration Characterized by Diagonal Chromatography. Molecular & Cellular Proteomics, 5(8), 1366-1377.
• Chongzhou Herui Tech. (2015). Method for preparing Boc-L-tyrosine by using (Boc)2O.
• Wang, Y., et al. (2023). Discovery of Novel Dihydroxyphenol Tyrosinase Inhibitors for Treatment of Pigmentation: From Enzyme Screening to Three-Dimensional Human Skin Melanin Evaluation. Journal of Medicinal Chemistry, 66(23), 15996-16013.
• Kumar, V., et al. (2021). Exploration of Nitrotyrosine-Containing Proteins and Peptides by Antibody-Based Enrichment Strategies. Journal of Proteome Research, 20(3), 1639-1650.
• Curtis, J. L., et al. (2009). Tyro3 receptor tyrosine kinases in the heterogeneity of apoptotic cell uptake. Frontiers in Bioscience (Landmark Edition), 14, 2631-2646.
• Hasan, M., et al. (2013). 3-Nitrotyrosine: A biomarker of nitrogen free radical species modified proteins in systemic autoimmunogenic conditions. Human Immunology, 74(9), 1131-1137.
• Radi, R. (2013). Protein Tyrosine Nitration: Biochemical Mechanisms and Structural Basis of its Functional Effects. Accounts of Chemical Research, 46(2), 550-559.
• Li, Y., et al. (2022). Stat3 Signaling Pathway: A Future Therapeutic Target for Bone-Related Diseases. Frontiers in Cell and Developmental Biology, 10, 891963.
• Christensen, J. H., et al. (2002). Selective cytotoxicity of 3-amino-L-tyrosine correlates with peroxidase activity. Leukemia Research, 26(1), 83-90.
• Mallozzi, C., et al. (2001). Morphological and functional changes induced by the amino acid analogue 3-nitrotyrosine in mouse neuroblastoma and rat glioma cell lines. Neuroscience Letters, 305(2), 115-118.

• PubChem. (n.d.). 3-Nitro-L-tyrosine. Retrieved February 4, 2026, from [Link]

• Estévez, A. G., et al. (2009). Quantum chemical investigation of nitrotyrosine (3-nitro-L-tyrosine) and 8-nitroguanine. Free Radical Biology and Medicine, 46(4), 533-540.
• Sonnenblick, A., et al. (2013). Tumor STAT3 tyrosine phosphorylation status, as a predictor of benefit from adjuvant chemotherapy for breast cancer.
• Azevedo, C., et al. (2022). Self-assembly of Boc-p-nitro-l-phenylalanyl-p-nitro-l-phenylalanine and Boc-l-phenylalanyl-l-tyrosine in solution and into piezoelectric electrospun fibers. Nanoscale Advances, 4(4), 1146-1156.

Sources

• 1. Protein Tyrosine Nitration: Biochemical Mechanisms and Structural Basis of its Functional Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-Nitrotyrosine: A biomarker of nitrogen free radical species modified proteins in systemic autoimmunogenic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploration of Nitrotyrosine-Containing Proteins and Peptides by Antibody-Based Enrichment Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. apexbt.com [apexbt.com]
• 7. Inhibition of ornithine decarboxylase induces STAT3 tyrosine phosphorylation and DNA binding in IEC-6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stat3 is tyrosine-phosphorylated through the interleukin-6/glycoprotein 130/Janus kinase pathway in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Boc-3-Nitro-L-Tyrosine in Peptide Engineering

Executive Summary

Boc-3-nitro-L-tyrosine (Boc-3-NO₂-Tyr) is a specialized amino acid derivative used primarily in Boc-chemistry Solid Phase Peptide Synthesis (SPPS) . Its utility extends beyond simple sequence insertion; it serves as a critical probe for examining protein electrostatics, a stable biomarker for oxidative stress, and a "masked" precursor for orthogonal bioconjugation.

This guide details the physicochemical properties, synthetic protocols, and downstream applications of Boc-3-nitro-L-tyrosine. It focuses on the mechanistic exploitation of its lowered pKₐ (~7.2) compared to native tyrosine (~10.0) and the unique reactivity of its reduced form, 3-aminotyrosine.

Part 1: Chemical Fundamentals & Properties

The introduction of a nitro group (-NO₂) at the ortho position of the tyrosine phenolic ring induces significant electronic alterations. The strong electron-withdrawing nature of the nitro group stabilizes the phenolate anion, drastically lowering the pKₐ of the hydroxyl group.

Comparative Physicochemical Properties[1][2]

Property	L-Tyrosine (Tyr)	3-Nitro-L-Tyrosine (3-NO₂-Tyr)	3-Amino-L-Tyrosine (3-NH₂-Tyr)*
Phenolic pKₐ	~10.0	~7.2	~10.0
Side Chain Character	Amphiphilic, Neutral at pH 7	~50% Ionized at pH 7.2	Amphoteric
Electronic Effect	Electron Donating (Ring)	Electron Withdrawing (Ring)	Electron Donating (Strong)
UV Absorbance	274 nm	360 nm (pH < 7), 428 nm (pH > 8)	Non-distinctive without derivatization
Primary Utility	Native Structure	pKₐ Probe, Oxidative Marker	Orthogonal Labeling Site

*3-Amino-L-Tyrosine is the reduced product of 3-Nitro-L-Tyrosine.

Structural Impact

The 3-nitro group adds steric bulk and hydrophobicity when protonated. However, at physiological pH (7.4), a significant fraction of 3-nitrotyrosine exists as the phenolate anion , introducing a negative charge where a neutral residue would typically exist. This property is exploited to mimic phosphotyrosine or to probe proton-coupled electron transfer (PCET) pathways in enzymes like Ribonucleotide Reductase.

Part 2: Synthetic Methodology (Boc-SPPS)

Coupling Protocol

Boc-3-nitro-L-tyrosine is compatible with standard Boc-SPPS cycles. The nitro group is stable to the repetitive trifluoroacetic acid (TFA) treatments used to remove the N-terminal Boc group.

• Reagents: HBTU/DIEA or DCC/HOBt.

• Stoichiometry: 3-4 equivalents relative to resin loading.

• Coupling Time: Standard 1-2 hours.

• Monitoring: Kaiser test (ninhydrin) is effective; however, the yellow color of the nitro-tyrosine derivative can sometimes obscure weak results.

HF Cleavage & Stability

The critical step in Boc-SPPS is the final cleavage using anhydrous Hydrogen Fluoride (HF).[1] Unlike many post-translationally modified analogs, the nitro group is stable to standard HF cleavage conditions .

Protocol:

• Scavengers: Use p-cresol (10% v/v). Avoid high concentrations of thiols (like thiophenol) if reduction is not desired, although the nitro group is generally resistant to thiols in anhydrous acid.

• Conditions: 0°C for 60 minutes.

• Work-up: Precipitate with cold diethyl ether. Lyophilize from 5% acetic acid.

Self-Validating Workflow

The following Graphviz diagram outlines the synthesis and validation workflow.

Caption: Standard Boc-SPPS workflow for incorporating 3-nitrotyrosine. Validation relies on distinct UV absorbance at 360 nm and mass verification to ensure no premature reduction occurred.

Part 3: Advanced Application – The "Masked" Aniline

One of the most powerful applications of Boc-3-nitro-L-tyrosine is its use as a precursor for 3-aminotyrosine (3-NH₂-Tyr) . This conversion allows for site-specific orthogonal labeling .

The Mechanism of Orthogonality

The amine on 3-aminotyrosine is an aniline , not an aliphatic amine (like Lysine).

• Lysine pKₐ: ~10.5 (Protonated and non-nucleophilic at pH < 8).

• Aniline pKₐ: ~4.6 (Unprotonated and nucleophilic at pH 5-6).

Strategy: By performing acylation or alkylation at pH 5.0 , one can selectively label the 3-aminotyrosine residue while leaving all Lysine residues (and the N-terminus) protonated and unreactive.

Reduction Protocol (Post-Cleavage)

To convert the nitro group to an amine after peptide purification:

• Dissolve: Peptide in 50 mM Ammonium Bicarbonate or Phosphate buffer (pH 8).

• Reagent: Add excess Sodium Dithionite (Na₂S₂O₄) (approx. 5-10 eq).

• Observation: The yellow solution (characteristic of nitrotyrosine) will turn colorless (aminotyrosine).

• Purification: Desalt immediately via HPLC or SPE to remove excess salts.

Selective Labeling Pathway

Caption: Conversion of 3-Nitrotyrosine to 3-Aminotyrosine enables pH-controlled, site-specific labeling orthogonal to Lysine residues.

Part 4: Functional Applications & Case Studies

Probing Enzyme Mechanisms (pKa Perturbation)

Researchers use 3-nitrotyrosine to study Proton-Coupled Electron Transfer (PCET) . In enzymes like Ribonucleotide Reductase, tyrosine radicals are essential. By substituting Tyr (pKₐ 10) with 3-NO₂-Tyr (pKₐ 7.2), scientists can alter the protonation state of the residue at physiological pH without changing the global protein structure, thereby mapping the proton transfer pathway.

Biomarker Standardization

3-Nitrotyrosine is the "gold standard" biomarker for peroxynitrite (ONOO⁻) mediated damage. Synthetic peptides containing Boc-3-nitro-L-tyrosine are essential for:

• Calibrating LC-MS/MS assays for proteomic analysis of oxidative stress.

• Raising and validating anti-nitrotyrosine antibodies (e.g., for neurodegenerative disease research).

References

• Seyedsayamdost, M. R., et al. (2010). Site-Specific Incorporation of 3-Nitrotyrosine as a Probe of pKa Perturbation of Redox-Active Tyrosines in Ribonucleotide Reductase. Journal of the American Chemical Society. Retrieved February 4, 2026, from [Link]

• Abello, N., et al. (2009). Protein Tyrosine Nitration: Selectivity, Physicochemical and Biological Consequences, Denitration, and Proteomics Methods. Accounts of Chemical Research. Retrieved February 4, 2026, from [Link]

• De Jesus-Cortes, H., et al. (2022).[2] Creating a Selective Nanobody Against 3-Nitrotyrosine Containing Proteins. Frontiers in Cell and Developmental Biology. Retrieved February 4, 2026, from [Link]

• Williams, R. (2022). pKa Data - Anilines and Phenols. Organic Chemistry Data. Retrieved February 4, 2026, from [Link]

Sources

• 1. Hf cleavage and deprotection from resins | PPTX [slideshare.net]
• 2. organicchemistrydata.org [organicchemistrydata.org]

Technical Guide: Boc-3-nitro-L-tyrosine in Peptide Science

Executive Summary

Boc-3-nitro-L-tyrosine (N-tert-Butoxycarbonyl-3-nitro-L-tyrosine) is a specialized amino acid derivative used to incorporate the 3-nitrotyrosine moiety into peptides.[1][2] While often associated with oxidative stress biomarkers (peroxynitrite footprinting), its utility extends into rational drug design, where the nitro group serves as a bioisostere or a latent precursor for 3-aminotyrosine.

This guide provides a rigorous technical framework for the handling, coupling, and manipulation of Boc-3-nitro-L-tyrosine in Solid Phase Peptide Synthesis (SPPS). It addresses the unique physicochemical challenges posed by the ortho-nitro group—specifically its acidity (pKa perturbation) and redox potential—and details protocols to ensure synthetic fidelity.

Part 1: Chemical Profile & Strategic Utility

The Physicochemical Shift

The introduction of a nitro group (

) at the ortho position of the tyrosine phenol dramatically alters the electronic landscape of the side chain.

• Acidity (pKa Perturbation): The electron-withdrawing nitro group stabilizes the phenolate anion via resonance and induction. This shifts the pKa of the phenolic hydroxyl from ~10.1 (Tyrosine) to ~7.2 (3-Nitrotyrosine) .

  • Implication: At physiological pH (7.4), the side chain is ~50% ionized. During SPPS coupling (often pH 8–9 with DIEA), the phenol is predominantly deprotonated.

• Nucleophilicity: Despite being deprotonated, the resulting phenolate is less nucleophilic than a standard tyrosinate due to the strong electron withdrawal. This often negates the need for side-chain protection (e.g., Bzl, Br-Z) typically required in Boc chemistry, although O-acylation remains a risk under aggressive activation.

Stability & Compatibility[3]

• Boc Chemistry: The nitro group is stable to Trifluoroacetic Acid (TFA) used for Boc removal.

• HF Cleavage: The nitro group is generally stable to anhydrous Hydrogen Fluoride (HF) cleavage conditions, provided that strong reducing agents are not used in high excess.

• Photostability: 3-Nitrotyrosine is susceptible to photolysis under high-intensity UV; synthesis should be performed under standard laboratory lighting, avoiding direct UV exposure.

Part 2: Synthetic Utility & Coupling Protocols[3]

Coupling Strategy

The primary challenge in coupling Boc-3-nitro-L-tyrosine is balancing activation efficiency with the prevention of esterification on the unprotected phenolic oxygen.

Recommended Reagents:

• DCC/HOBt: The classical carbodiimide approach is robust and minimizes O-acylation.

• HBTU/HATU + DIEA: Highly efficient but requires careful base control. Excess base can deprotonate the phenol, increasing the risk of forming the phenolic ester (O-acylation) or branched peptides.

Table 1: Coupling Reagent Compatibility Profile

Reagent System	Activation Mechanism	Risk of O-Acylation	Recommendation
DCC / HOBt	Carbodiimide / Active Ester	Low	Primary Choice. Robust and minimizes side reactions.
HBTU / DIEA	Uronium / Aminium	Moderate	Use stoichiometric base (1:2 ratio relative to AA). Avoid excess DIEA.
HATU / HOAt	Azabenzotriazole	Moderate-High	Use only for difficult couplings (steric hindrance).
Pentafluorophenyl Ester (OPfp)	Pre-activated Ester	Very Low	Excellent for automated synthesis to avoid base entirely.

Protocol A: Standard Manual Coupling (DCC/HOBt)

Target: Incorporation of Boc-3-nitro-L-Tyr-OH into a growing peptide chain on MBHA or PAM resin.

• Preparation: Dissolve Boc-3-nitro-L-Tyr-OH (3.0 eq) and HOBt (3.0 eq) in minimum DMF.

• Activation: Add DCC (3.0 eq) dissolved in DCM. Stir for 5–10 minutes at

  to form the active ester.

  • Note: Filter off any precipitated DCU (dicyclohexylurea) before adding to the resin if performing manual synthesis in a vessel with a frit.

• Coupling: Add the pre-activated mixture to the resin (swollen in DCM/DMF).

• Reaction: Shake/agitate at room temperature for 2–4 hours.

• Monitoring: Perform a Kaiser test.

  • Observation: The nitro group is yellow. A positive Kaiser test (blue beads) indicates incomplete coupling. If the resin turns slightly yellow/orange, this is normal due to the chromophore.

• Washing: Wash resin thoroughly with DMF (

  min), DCM ( min), and MeOH ( min) to remove excess yellow reagents.

Part 3: Deprotection & Cleavage[2][4]

Boc Deprotection Cycle

The nitro group withstands the repetitive acid cycles of Boc chemistry.

• Reagent: 50% TFA in DCM.[3]

• Scavenger: 0.5% Indole (optional, usually not required unless Trp is present).

• Duration: 1 min pre-wash, followed by 20 min deprotection.

Protocol B: HF Cleavage

The final release from the resin requires anhydrous HF.

• Warning: Do not use high concentrations of thiols (e.g., thiophenol) if you wish to preserve the nitro group, as they can act as reducing agents under strong acid conditions.

• Scavenger Cocktail: Anisole (10% v/v) is the preferred scavenger. It effectively traps carbocations without reducing the nitro group.

Steps:

• Dry the resin over

  overnight.

• Place resin in the Teflon reaction vessel.

• Add Anisole (1 mL per gram of resin).

• Condense anhydrous HF (10 mL per gram of resin) at

  .

• Warm to

  and stir for 60 minutes.

• Evaporate HF under a stream of nitrogen.

• Precipitate the peptide with cold diethyl ether.

• Extract the peptide into aqueous acetic acid (10–50%) or acetonitrile/water and lyophilize.

Part 4: Post-Synthetic Modification (The "Value Add")

One of the most powerful applications of 3-nitrotyrosine is its conversion to 3-aminotyrosine . The amino group can then be used as a handle for:

• Fluorescent labeling.[4]

• Cross-linking.

• Generating stable non-hydrolyzable phosphate mimics.

Visualization of the Reduction Pathway

Protocol C: Reduction to 3-Aminotyrosine (Solution Phase)

This is typically performed after peptide cleavage and purification.

• Dissolution: Dissolve the purified nitro-peptide in 50 mM Ammonium Bicarbonate (pH ~8.0) or Phosphate Buffer (pH 7.5).

• Reagent: Prepare a fresh solution of Sodium Dithionite (

  ) .

• Reaction: Add Sodium Dithionite (5–10 equivalents relative to nitro groups) to the peptide solution.

  • Visual Cue: The yellow color of the nitro-peptide will fade to colorless as it reduces to the amine.

• Time: Stir at room temperature for 15–30 minutes.

• Purification: Immediately purify via RP-HPLC. The 3-aminotyrosine peptide will be significantly more hydrophilic and will elute earlier than the nitro-precursor (a "hydrophilic shift").

Part 5: Analytical Considerations

HPLC Behavior

• Acidic pH (0.1% TFA): 3-Nitrotyrosine is neutral (OH protonated). It is more hydrophobic than unmodified Tyrosine due to the bulky nitro group.

  • Result: Later retention time than WT peptide.

• Neutral/Basic pH: 3-Nitrotyrosine is ionized (phenolate). It becomes much more hydrophilic.[5][6]

  • Result: Earlier retention time.[7]

Mass Spectrometry

• Mass Shift: The nitro group adds +45 Da to the mass of Tyrosine (H replaced by

  ).

• Diagnostic Ions: In MS/MS, a characteristic loss of the nitro group allows for easy identification of the modification site.

References

• Tsikas, D., & Caidahl, K. (2005). Recent developments in the analysis of nitrate and nitrite in biological fluids. Journal of Chromatography B. (Contextual grounding on Nitrotyrosine properties).

• Abello, N., et al. (2009).[6] Protein Tyrosine Nitration: Selectivity, Physicochemical and Biological Consequences. Accounts of Chemical Research. Retrieved from [Link]

• Gevaert, K., et al. (2008). A new proteomics technique for analyzing 3-nitrotyrosine-containing peptides. (Details on dithionite reduction and hydrophilic shift).

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chempep.com [chempep.com]
• 4. Tyrosine bioconjugation – an emergent alternative - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN104447415A - Method for preparing Boc-L-tyrosine by using (Boc)2O - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Boc-3-nitro-L-tyrosine in Solid-Phase Peptide Synthesis

Introduction: Expanding the Proteomic Alphabet with 3-Nitro-L-tyrosine

In the landscape of drug discovery and chemical biology, the site-specific incorporation of non-canonical amino acids into peptides is a powerful tool for modulating their structure, function, and therapeutic potential. 3-Nitro-L-tyrosine, a derivative of the natural amino acid L-tyrosine, has emerged as a particularly valuable building block. The presence of the nitro group on the aromatic ring alters the electronic and steric properties of the tyrosine side chain, influencing peptide conformation and receptor binding.[1][2] Furthermore, the nitro moiety serves as a versatile chemical handle, enabling post-synthetic modifications such as reduction to 3-amino-L-tyrosine, which can be further functionalized.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of N-α-tert-butyloxycarbonyl (Boc)-3-nitro-L-tyrosine in solid-phase peptide synthesis (SPPS).

Physicochemical Properties and Handling of Boc-3-nitro-L-tyrosine

Boc-3-nitro-L-tyrosine is a stable, yellow, powdered solid that can be readily incorporated into standard Boc-SPPS protocols.[4] The Boc protecting group on the α-amine ensures its stability during coupling reactions, while the nitro group is stable to the acidic conditions used for Boc deprotection.

Table 1: Physicochemical Properties of Boc-3-nitro-L-tyrosine

Property	Value	Reference
Molecular Formula	C₁₄H₁₈N₂O₇	[4]
Molecular Weight	326.31 g/mol	[4]
Appearance	Yellow powder	[4]
Melting Point	144 - 148 °C	[4]
Storage Conditions	0 - 8 °C, desiccated	[4]

Handling and Safety: While Boc-3-nitro-L-tyrosine is generally stable, it is recommended to handle it in a well-ventilated area and use standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, always refer to the manufacturer's Safety Data Sheet (SDS).

Core Workflow: Boc-SPPS of Peptides Containing 3-Nitro-L-tyrosine

The incorporation of Boc-3-nitro-L-tyrosine into a peptide sequence follows the standard, cyclical workflow of Boc-SPPS. This process involves the sequential deprotection of the N-terminal Boc group and coupling of the subsequent Boc-protected amino acid until the desired peptide sequence is assembled on a solid support.

Figure 1: General workflow for Boc-SPPS incorporating Boc-3-nitro-L-tyrosine.

Experimental Protocols

Protocol 1: Incorporation of Boc-3-nitro-L-tyrosine into a Peptide Sequence

This protocol outlines the key steps for a single coupling cycle using Boc-3-nitro-L-tyrosine. It is assumed that the synthesis is being performed on a resin with a free N-terminal amine.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-3-nitro-L-tyrosine

• Coupling reagent (e.g., HBTU, HATU, or DIC/HOBt)

• N,N'-Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Kaiser test kit

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes, followed by DMF for 30 minutes.

• Boc Deprotection:

  • Treat the resin with a solution of 50% TFA in DCM for 2 minutes and drain.

  • Add fresh 50% TFA in DCM and agitate for 20-30 minutes.

  • Drain and wash the resin thoroughly with DCM (3x) and DMF (3x).

• Neutralization:

  • Wash the resin with a 5% DIEA solution in DCM for 2 minutes.

  • Repeat the neutralization wash for another 2 minutes.

  • Wash the resin with DCM (3x) and DMF (3x).

• Coupling of Boc-3-nitro-L-tyrosine:

  • Pre-activation: In a separate vessel, dissolve Boc-3-nitro-L-tyrosine (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF. Add DIEA (6 equivalents) and allow the mixture to pre-activate for 2-5 minutes.

  • Coupling Reaction: Add the activated amino acid solution to the neutralized resin. Agitate the reaction vessel for 1-2 hours at room temperature.

  • Monitoring: Perform a qualitative Kaiser test to monitor the reaction for the disappearance of the free primary amine.[5] If the test is positive, extend the coupling time or consider a double coupling.

• Washing: After a negative Kaiser test, drain the coupling solution and wash the resin thoroughly with DMF (3x) and DCM (3x).

• Capping (Optional): To block any unreacted N-terminal amines, treat the resin with a solution of acetic anhydride and DIEA in DMF.

• Cycle Repetition: Proceed to the deprotection step for the next amino acid in the sequence.

Table 2: Recommended Coupling Reagents for Boc-3-nitro-L-tyrosine

Coupling Reagent	Activation Method	Key Advantages	Considerations
HBTU/HOBt	In situ formation of HOBt ester	Efficient, reliable, and widely used.	Requires a base (e.g., DIEA).
HATU/HOAt	In situ formation of HOAt ester	Highly efficient, especially for sterically hindered couplings.[3]	More expensive than HBTU.
DIC/HOBt	In situ formation of HOBt ester	Cost-effective, by-product (DIU) is soluble in DCM/DMF.	Can be slightly slower than uronium/phosphonium-based reagents.

Protocol 2: On-Resin Reduction of 3-Nitro-L-tyrosine to 3-Amino-L-tyrosine

The nitro group of the incorporated 3-nitro-L-tyrosine can be selectively reduced to a primary amine while the peptide is still attached to the solid support. This opens up possibilities for further on-resin modifications. Stannous chloride (SnCl₂) is a commonly used and effective reducing agent for this transformation.[6][7]

Materials:

• Peptide-resin containing 3-nitro-L-tyrosine

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• 5% DIEA in DMF

Procedure:

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes.

• Reduction Reaction:

  • Prepare a solution of SnCl₂·2H₂O (10 equivalents relative to the nitro-tyrosine content) in DMF. Ensure the SnCl₂ is fully dissolved.

  • Add the SnCl₂ solution to the resin and agitate at room temperature for 4-6 hours.

• Washing:

  • Drain the reaction solution and wash the resin extensively with DMF (5x) to remove all traces of tin salts.

  • Wash with DCM (3x).

• Neutralization: Wash the resin with 5% DIEA in DMF (3x) to neutralize any residual acid and ensure the newly formed amino group is in its free base form.

• Final Washing: Wash the resin with DMF (3x) and DCM (3x). The resin is now ready for further coupling or cleavage.

Figure 2: On-resin reduction of 3-nitro-L-tyrosine to 3-amino-L-tyrosine.

Cleavage, Purification, and Analysis

Cleavage from the Resin

The final step in SPPS is the cleavage of the peptide from the solid support and the simultaneous removal of any side-chain protecting groups. For peptides containing 3-nitro-L-tyrosine, a standard hydrofluoric acid (HF) cleavage protocol is typically employed.

Caution: HF is an extremely corrosive and toxic substance. All work with HF must be conducted in a specialized, acid-resistant fume hood with appropriate personal protective equipment.

Cleavage Cocktail: A common cleavage cocktail for peptides with 3-nitro-L-tyrosine is a mixture of HF and a scavenger such as anisole (90:10, v/v). The scavenger is crucial to prevent the reattachment of cleaved protecting groups to sensitive residues.[8]

Purification

The crude peptide is typically purified by reverse-phase high-performance liquid chromatography (RP-HPLC). The presence of the nitro group can slightly increase the hydrophobicity of the peptide, which may affect its retention time.

Analysis

The purified peptide should be characterized to confirm its identity and purity.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry is used to determine the molecular weight of the peptide. The incorporation of a 3-nitro-L-tyrosine residue results in a mass increase of 45.004 Da compared to a standard tyrosine residue.[9]

• Tandem Mass Spectrometry (MS/MS): MS/MS is used for peptide sequencing. Peptides containing 3-nitrotyrosine can exhibit characteristic fragmentation patterns, including the loss of the nitro group.[3][9] The reduction to 3-aminotyrosine results in a mass decrease of 30 Da from the nitrated peptide and can improve fragmentation efficiency for sequencing.[3]

• HPLC: Analytical RP-HPLC is used to assess the purity of the final peptide product.

Advanced Applications: Orthogonal Protection Strategies

The conversion of 3-nitro-L-tyrosine to 3-amino-L-tyrosine on the resin opens up avenues for site-specific modifications using orthogonal protecting group strategies. For instance, after the reduction of the nitro group, the newly formed amine can be selectively protected with a group that is stable to the conditions of Boc-SPPS but can be removed under specific, non-acidic conditions (e.g., an Alloc or Dde group). This allows for the subsequent deprotection and functionalization of the 3-amino-L-tyrosine side chain while the peptide remains on the resin.[10][11]

Troubleshooting and Field-Proven Insights

• Incomplete Coupling: If the Kaiser test remains positive after the standard coupling time, a double coupling is recommended. This involves draining the initial coupling solution and adding a fresh batch of activated Boc-3-nitro-L-tyrosine.

• Side Reactions during Cleavage: The electron-withdrawing nature of the nitro group can make the tyrosine ring more susceptible to certain side reactions during HF cleavage. The use of appropriate scavengers is critical to minimize these.

• Reduction of the Nitro Group: Ensure that the SnCl₂ is of high quality and fully dissolved in DMF before adding it to the resin. Incomplete reduction can lead to a mixture of nitro- and amino-tyrosine containing peptides, which can be difficult to separate by HPLC.

Conclusion

Boc-3-nitro-L-tyrosine is a valuable and versatile building block for solid-phase peptide synthesis. Its straightforward incorporation using standard Boc chemistry, coupled with the potential for post-synthetic modification of the nitro group, provides a powerful tool for the design and synthesis of novel peptides with enhanced properties. By following the detailed protocols and considering the expert insights provided in this application note, researchers can confidently and effectively utilize Boc-3-nitro-L-tyrosine in their drug discovery and development endeavors.

References

• Decreased proteasomal cleavage at nitrotyrosine sites in proteins and peptides. Free Radical Biology and Medicine. [Link]

• Introduction to Peptide Synthesis. Current Protocols in Protein Science. [Link]

• Improved tandem mass spectrometric characterization of 3-nitrotyrosine sites in peptides. Rapid Communications in Mass Spectrometry. [Link]

• Evaluation of carbodiimides using a competition method. Journal of Peptide Science. [Link]

• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies. [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Efficient Reductions of Nitroarenes with SnCl2 in Ionic Liquid. ResearchGate. [Link]

• Analysis of peptides and proteins containing nitrotyrosine by matrix-assisted laser desorption/ionization mass spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [Link]

• Mass spectrometry of peptides and proteins. Ohio State University. [Link]

• Unit 6 Part 9 Chemical Synthesis of Peptides (Part III). YouTube. [Link]

• Self-assembly of Boc-p-nitro-l-phenylalanyl-p-nitro-l-phenylalanine and Boc-l-phenylalanyl-l-tyrosine in solution and into piezoelectric electrospun fibers. RSC Publishing. [Link]

• Stannous Chloride-Mediated Reductive Cyclization−Rearrangement of Nitroarenyl Ketones. ResearchGate. [Link]

• Analysis of Peptides and Proteins Containing Nitrotyrosine by Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. CORE. [Link]

• Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. PubMed. [Link]

• Peptide ion fragmentation in Peptide ion fragmentation in mass spectrometry. SlidePlayer. [Link]

• An Azo Coupling Strategy for Protein 3-Nitrotyrosine Derivatization. PubMed. [Link]

• Unprecedented SnCl2-mediated cyclization of nitro arenes via N-N bond formation. PubMed. [Link]

• Strategies for the synthesis of labeled peptides. ResearchGate. [Link]

• Peptide Global Deprotection/Scavenger-Induced Side Reactions. ResearchGate. [Link]

• Mascot help: Peptide fragmentation. Matrix Science. [Link]

• Recent developments in the cleavage, functionalization, and conjugation of proteins and peptides at tyrosine residues. Chemical Science. [Link]

• What groups can be reduced by Sn/HCl?. Chemistry Stack Exchange. [Link]

• Protecting Groups in Peptide Synthesis. ResearchGate. [Link]

Sources

• 1. Decreased proteasomal cleavage at nitrotyrosine sites in proteins and peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent developments in the cleavage, functionalization, and conjugation of proteins and peptides at tyrosine residues - Chemical Science (RSC Publishing) DOI:10.1039/D3SC02543H [pubs.rsc.org]
• 3. Improved tandem mass spectrometric characterization of 3-nitrotyrosine sites in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Peptide synthesis using unprotected peptides through orthogonal coupling methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. reddit.com [reddit.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Advanced Application Note: Boc-3-nitro-L-tyrosine in Drug Discovery

Executive Summary

Boc-3-nitro-L-tyrosine (N-tert-Butoxycarbonyl-3-nitro-L-tyrosine) is a specialized amino acid derivative pivotal in modern drug discovery for structure-activity relationship (SAR) profiling , peptidomimetic design , and site-specific labeling . Unlike standard tyrosine, the 3-nitro derivative possesses a significantly lower phenolic pKa (~7.2 vs. ~10.0), allowing it to function as an isosteric probe for phosphotyrosine or to stabilize electrostatic interactions at physiological pH. Furthermore, it serves as a "masked" precursor for 3-aminotyrosine, enabling orthogonal bio-conjugation strategies.

This guide details the strategic integration of Boc-3-nitro-L-tyrosine into peptide workflows, focusing on synthesis, on-resin modification, and functional assays.

Scientific Rationale & Mechanism

The pKa Modulation Effect

The electron-withdrawing nitro group (

) at the ortho position of the phenol ring dramatically increases the acidity of the hydroxyl group.

• Native Tyrosine pKa: ~10.0 (Protonated/Neutral at pH 7.4)

• 3-Nitrotyrosine pKa: ~7.0–7.5 (Significant population of Deprotonated/Anionic species at pH 7.4)

Application in Drug Design: By substituting Tyrosine with 3-Nitrotyrosine in a ligand, researchers can test if a specific proton transfer or electrostatic interaction (salt bridge) is critical for receptor binding without altering steric bulk significantly. It is a robust mimic for phosphotyrosine in SH2 domain inhibitors due to its anionic character.

Orthogonal Precursor (The "Trojan Horse" Strategy)

The nitro group is chemically inert to standard Boc-SPPS deprotection conditions (TFA) and coupling reagents. However, it can be selectively reduced to an aromatic amine (3-aminotyrosine) . This amine is highly nucleophilic compared to the N-terminus or other side chains (at controlled pH), allowing for site-specific labeling with fluorophores, biotin, or cross-linkers.

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Context: This protocol assumes a standard Boc-chemistry workflow (TFA deprotection / HF cleavage), though the building block can also be adapted for solution-phase synthesis.

Reagents Required

• Resin: MBHA or PAM resin (0.5 mmol/g loading).

• Amino Acid: Boc-3-nitro-L-tyrosine (Boc-Tyr(3-NO2)-OH).

• Coupling Agents: DIC (Diisopropylcarbodiimide) / HOBt (Hydroxybenzotriazole).

• Solvent: DMF (N,N-Dimethylformamide), DCM (Dichloromethane).[1]

• Deprotection: 50% TFA in DCM.[2]

Step-by-Step Methodology

• Resin Preparation:

  • Swell resin in DCM for 30 minutes.

  • Wash 3x with DMF.[1]

• Coupling (The Active Ester Method):

  • Rationale: We use DIC/HOBt to minimize racemization. The phenolic hydroxyl of 3-nitrotyrosine is acidic but generally does not require protection during coupling if 1 equivalent is used, though O-acylation is a risk if excess activated acid is present.

  • Mix: Dissolve Boc-Tyr(3-NO2)-OH (3.0 eq) and HOBt (3.0 eq) in minimal DMF.

  • Activate: Add DIC (3.0 eq) and stir for 5 minutes at room temperature.

  • Reaction: Add the mixture to the resin-bound amine.[1] Shake for 2–4 hours.

  • Monitoring: Perform Kaiser Test. If blue (incomplete), recouple using HATU/DIEA for 1 hour.

• Deprotection Cycle:

  • Wash resin 3x with DCM.[1]

  • Treat with 50% TFA/DCM (2 min pre-wash, then 20 min reaction).

  • Note: The nitro group is stable in TFA.

  • Wash 3x DCM, 2x DMF, 2x 10% DIEA/DCM (Neutralization).

• Cleavage (Final):

  • Standard HF cleavage (if using Boc/Bzl strategy) or TFMSA. The nitro group is stable to HF conditions (0°C, 1 hour).

Protocol B: On-Resin Reduction to 3-Aminotyrosine

Context: Converting the inert nitro group into a reactive amine for labeling or cyclization. This is best performed on-resin to prevent intermolecular cross-linking.

Reagents

• Reducing Agent: Tin(II) Chloride Dihydrate (

  ).

• Solvent: DMF.

• Additive: Thiophenol (optional, accelerates reaction).

Step-by-Step Methodology

• Preparation:

  • Ensure the N-terminus is protected (e.g., Boc group still on) if you want to avoid side reactions with the N-terminal amine, although the aromatic amine is less basic (pKa ~4.7) than the alpha-amine.

  • Wash resin 3x with DMF.[1]

• Reduction Reaction:

  • Prepare a 2M solution of

    in DMF.

  • Add solution to the resin (ensure resin is fully covered).

  • Shake at room temperature for 4–8 hours .

  • Visual Check: The resin color often shifts from yellow (nitro) to colorless/light tan (amine).

• Washing (Critical):

  • Tin salts can adhere to the resin. Wash extensively:

  • 3x DMF.[1]

  • 3x DMF/Water (1:1).

  • 3x Methanol (to shrink and remove salts).

  • 3x DMF.[1]

• Validation:

  • Cleave a small aliquot. Analyze via LC-MS.

  • Mass Shift: Expect a loss of 30 Da (Transformation of

    [46 Da] to [16 Da]).

Visualizing the Workflow

The following diagram illustrates the decision matrix for using Boc-3-nitro-L-tyrosine in inhibitor design and conjugation.

Caption: Workflow for utilizing Boc-3-nitro-L-tyrosine as either an electrostatic probe or a conjugation scaffold.

Data Summary: Comparative Properties

Property	L-Tyrosine (Native)	3-Nitro-L-Tyrosine	3-Amino-L-Tyrosine
Phenolic pKa	~10.0	~7.2	~10.0 (Amine pKa ~4.7)
Charge at pH 7.4	Neutral	Partial Negative	Zwitterionic
Electronic Nature	Electron Rich	Electron Deficient	Electron Rich (Nucleophilic)
Fluorescence	Intrinsic (280ex/303em)	Quenched/Low	Distinct (Shifted)
Primary Use	Native Structure	pKa Probe, pTyr Mimic	Crosslinking, Labeling

Troubleshooting & Expert Tips

• Solubility: Boc-3-nitro-L-tyrosine is hydrophobic. Ensure it is fully dissolved in DMF before adding coupling reagents. If precipitation occurs, add a small amount of NMP (N-methyl-2-pyrrolidone).

• Racemization: The electron-withdrawing nitro group makes the alpha-proton slightly more acidic, increasing racemization risk during activation. Always use HOBt or Oxyma Pure as a suppressor. Avoid prolonged pre-activation times.

• Analysis: In HPLC, the nitro-peptide will be more hydrophobic (elute later) than the amino-peptide (elute earlier). Use this shift to monitor the reduction reaction efficiency.

• Storage: Store the raw material at -20°C. It is hygroscopic; allow to warm to room temperature before opening to prevent water condensation which hydrolyzes the Boc group over time.

References

• Sokolovsky, M., Riordan, J. F., & Vallee, B. L. (1967). Conversion of 3-nitrotyrosine to 3-aminotyrosine in peptides and proteins. Biochemical and Biophysical Research Communications, 27(1), 20-25.[3] Retrieved from [Link]

• Feeney, M. B., & Schöneich, C. (2013). Proteomic Approaches to Analyze Protein Tyrosine Nitration. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• Cheng, R., et al. (2025). Rapid Synthesis of Boc-2′,6′-dimethyl-L-tyrosine and Derivatives and Incorporation into Opioid Peptidomimetics. ResearchGate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. journals.sagepub.com [journals.sagepub.com]

Application Note: Boc-3-nitro-L-tyrosine in High-Affinity Enzyme Inhibitor Design

Abstract & Strategic Rationale

The development of potent enzyme inhibitors—particularly for serine proteases and kinases—often requires the precise mimicry of high-energy transition states. Boc-3-nitro-L-tyrosine is a critical building block in this domain, offering a unique electronic profile distinct from native tyrosine.

The core utility of this residue lies in the nitro group (

) at the ortho position of the phenol.[1] This substitution dramatically lowers the of the phenolic hydroxyl group from ~10.1 (native Tyrosine) to ~7.2 (3-Nitrotyrosine).[2] Consequently, at physiological pH, the hydroxyl group exists largely as a phenolate anion. This stable anion mimics the electronic density of tetrahedral oxyanion transition states found in peptide bond hydrolysis, allowing the inhibitor to bind tightly to the enzyme's "oxyanion hole" without undergoing catalysis.

This guide details the chemical handling, synthetic incorporation, and mechanistic logic for deploying Boc-3-nitro-L-tyrosine in inhibitor design.

Chemical Logic: The pKa Shift Mechanism

To design effective inhibitors, one must understand the electrostatic perturbation introduced by the nitro group. The following table contrasts native Tyrosine with its 3-Nitro derivative.

Table 1: Physicochemical Property Comparison

Property	L-Tyrosine (Native)	3-Nitro-L-Tyrosine (Modified)	Impact on Inhibitor Design
Phenolic	~10.1	~7.2	Primary Mechanism: Exists as an anion at pH 7.4, mimicking transition states.
Electronic Effect	Electron-rich ring	Electron-deficient ring	Reduces susceptibility to oxidative cross-linking; alters -stacking interactions.
Steric Bulk	Low	Moderate	The group can fill hydrophobic pockets (S1/S1') or enforce conformational rigidity.
H-Bonding	Donor (OH)	Donor (OH) & Acceptor ( )	Nitro group provides additional handles for active site anchoring.

Diagram 1: Mechanistic Action of 3-Nitro-Tyr in Protease Inhibition

Caption: The 3-nitro substitution facilitates ionization at physiological pH, creating a high-affinity electrostatic interaction with the enzyme's catalytic machinery.

Protocol: Solution-Phase Synthesis of Boc-3-NO₂-Tyr Peptides

While Solid Phase Peptide Synthesis (SPPS) is common, solution-phase chemistry is preferred for fragment-based drug discovery to ensure maximum purity of the nitro-containing core.

Safety Note: Boc-3-nitro-L-tyrosine is stable, but nitro-aromatics can be sensitive to strong reducing agents. Avoid contact with zinc/acid or high-pressure hydrogenation unless amine conversion is desired.

Materials Required[2][3][4][5][6][7][8][9]

• Building Block: Boc-3-nitro-L-tyrosine (High purity, >98%).[3][4]

• Coupling Agents: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (Hydroxybenzotriazole).

• Solvent: DMF (Anhydrous) or DCM.

• Base: DIPEA (Diisopropylethylamine).

• Deprotection: TFA (Trifluoroacetic acid) / DCM (1:1 v/v).

Step-by-Step Workflow

Step 1: Activation and Coupling

• Dissolve 1.0 eq of Amino Acid Methyl Ester (Amine component) in anhydrous DMF.

• Add 1.2 eq of Boc-3-nitro-L-tyrosine.

• Cool the mixture to 0°C in an ice bath.

• Add 1.2 eq of HOBt followed by 1.2 eq of EDC·HCl.

• Add 2.5 eq of DIPEA dropwise.

  • Expert Insight: The nitro group withdraws electrons, making the carboxylate slightly more reactive but also prone to racemization if base is excessive. Keep DIPEA equivalents controlled.

• Stir at 0°C for 1 hour, then warm to room temperature and stir overnight (12-16h).

Step 2: Work-up (Critical for Purity)

• Evaporate DMF under reduced pressure (high vacuum).

• Redissolve residue in Ethyl Acetate.[5]

• Wash Sequence:

  • 3x with 1M KHSO₄ (Removes unreacted amine and basic byproducts).

  • 3x with Saturated NaHCO₃ (Removes unreacted Boc-acid).

  • 3x with Brine.

• Dry over anhydrous Na₂SO₄ and concentrate.

Step 3: Boc-Deprotection (TFA Cleavage)

• Dissolve the coupled intermediate in DCM (5 mL per gram).

• Add an equal volume of TFA.

  • Note: No scavengers (like TIPS) are strictly necessary for the Nitro-Tyr residue itself, as the nitro group is acid-stable.

• Stir for 30-60 minutes at room temperature. Monitor by TLC or LC-MS.

• Evaporate volatiles. Co-evaporate with toluene or diethyl ether 3x to remove residual TFA.

Advanced Application: Reduction to 3-Amino-Tyrosine

A powerful strategy in inhibitor design is "Stapling". The nitro group of Boc-3-NO₂-Tyr can be reduced on-resin or in solution to an amine (3-NH₂-Tyr). This amine can then react with a side chain of Aspartic Acid or Glutamic Acid to form a lactam bridge , constraining the peptide into a bioactive conformation.

Reduction Protocol (Dithionite Method)

This method is mild and compatible with most peptide functionality.

• Dissolve the Nitro-peptide in a mixture of THF/Water (3:1).

• Add 5.0 eq of Sodium Dithionite (Na₂S₂O₄).

• Add 10.0 eq of K₂CO₃.

• Stir vigorously at room temperature for 2-4 hours.

• Validation: The solution will shift from yellow (nitro) to colorless/pale (amine). Confirm by LC-MS (Mass shift: -30 Da for

  , or +14 Da depending on protonation state calculation, typically observe [M-30+2H]).

Experimental Workflow Diagram

Caption: Decision tree for utilizing Boc-3-nitro-L-tyrosine as either an active site warhead (Route A) or a structural scaffold (Route B).

References

• Tsikas, D., & Caidahl, K. (2005). Nitration of L-tyrosine to 3-nitro-L-tyrosine: Mechanisms and biological significance.[6] Chemical Reviews.

• Seyedsayamdost, M. R., et al. (2010). Site-Specific Incorporation of 3-Nitrotyrosine as a Probe of pKa Perturbation. Journal of the American Chemical Society.

• Chem-Impex International. (n.d.). Boc-3-nitro-L-tyrosine Product Data and Properties.

• Alvarez, B., & Radi, R. (2003). Peroxynitrite-dependent protein tyrosine nitration: A probe for pKa changes. Amino Acids.[2][5][7][4][8]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Protein Tyrosine Nitration: Biochemical Mechanisms and Structural Basis of its Functional Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN112920086A - Preparation method of L-tyrosine derivative - Google Patents [patents.google.com]
• 4. chemimpex.com [chemimpex.com]
• 5. chem.ucla.edu [chem.ucla.edu]
• 6. Nitric oxide, oxidants, and protein tyrosine nitration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. apexbt.com [apexbt.com]

Application Note: Analytical Strategies for Peptides Containing Boc-3-Nitro-L-Tyrosine

This Application Note is written for analytical chemists and peptide scientists. It addresses the specific challenges of analyzing peptides containing Boc-3-nitro-L-tyrosine , a building block used in oxidative stress research and as a spectroscopic probe.

Executive Summary

The incorporation of 3-nitro-L-tyrosine (3-NT) into peptides, often protected by a tert-butyloxycarbonyl (Boc) group, presents a unique analytical duality.[1] The nitro group (

) serves as a robust chromophore distinct from standard amino acids, while the Boc group introduces acid-lability that demands careful mobile phase selection. This guide outlines a self-validating analytical workflow that exploits the unique UV absorbance of 3-NT (350–360 nm) for specificity while preserving the Boc moiety during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Physicochemical Properties & Analytical Challenges

Understanding the analyte is the first step to robust method development.

Feature	Property	Analytical Implication
Boc Group	Acid-labile (removable by TFA).	Critical: Avoid high concentrations of TFA in sample diluents. Analytical mobile phases (0.1% TFA) are generally safe for short run times, but prolonged exposure in autosamplers causes degradation.
Nitro Group	Chromophore ( ).	Advantage: Exhibits pH-dependent absorbance.[2] • Acidic (pH < 6): nm (Yellow). • Basic (pH > 8): nm (Deep Yellow/Orange).
Hydrophobicity	High (Boc + Nitro).	Retains strongly on C18 columns. Requires higher organic content for elution compared to non-nitrated analogs.
Chirality	L-Configuration.	Coupling of bulky nitro-tyrosine can lead to racemization. Chiral purity must be monitored.

Analytical Workflow Logic

The following diagram illustrates the decision matrix for analyzing these peptides, prioritizing Boc preservation and Nitro-specificity.

Figure 1: Analytical workflow ensuring simultaneous verification of backbone integrity (220 nm), nitro-group presence (354 nm), and Boc protection stability (MS).

Detailed Protocols

Protocol A: High-Specificity HPLC-UV Analysis

Objective: To quantify peptide purity using the unique nitro-chromophore to discriminate against non-nitrated impurities (e.g., deletion sequences).

Materials:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge),

  , .

• Mobile Phase A: 0.1% Formic Acid in Water (Preferred over TFA to minimize Boc hydrolysis risk).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (ACN).

• Standard: Boc-3-nitro-L-tyrosine (commercial standard for retention time reference).

Method Parameters:

• Flow Rate:

  .

• Temperature:

  (Do not exceed to prevent thermal Boc degradation).

• Detection:

  • Channel A: 220 nm (Amide bond/General purity).

  • Channel B: 354 nm (Nitro-specific).

• Gradient:

  Time (min)	% B	Description
  0.0	5	Equilibration
  1.0	5	Injection hold
  20.0	95	Linear Gradient
  22.0	95	Wash

  | 22.1 | 5 | Re-equilibration |

Data Interpretation:

• Peak Alignment: The target peptide must show absorbance at both 220 nm and 354 nm.

• Impurity Discrimination: Impurities appearing at 220 nm but absent at 354 nm lack the nitro-tyrosine residue (e.g., truncated peptides or des-nitro byproducts).

• Quantification: Use the 354 nm trace for specific quantification of the nitro-peptide species, as it is free from solvent front interference and non-nitrated contaminants.

Protocol B: LC-MS Identification & Boc Stability Check

Objective: Confirm molecular weight and ensure the Boc group has not been hydrolyzed during the run.

Mechanistic Insight: In Electrospray Ionization (ESI), Boc-peptides often undergo "in-source fragmentation," losing the Boc group (

) or the tert-butyl cation ( ). To distinguish this from actual sample degradation, use "soft" ionization settings.

MS Settings (ESI-Positive):

• Capillary Voltage:

  .

• Cone Voltage: Low (

  ). High cone voltage promotes Boc loss.

• Source Temp:

  .

• Desolvation Temp:

  .

Expected Mass Shifts:

• Target Ion:

  (Calculated Mass).

• Common Artifacts (In-Source):

  (Mass - 100).

• Nitro Reduction: In rare cases, the nitro group can reduce to an amine (

  ) in the MS source. If observed, lower the desolvation temperature.

Validation Step: If a peak at

is observed, inject the sample using Protocol A (HPLC-UV only). If the peak is single and pure by UV, the mass loss is occurring inside the mass spectrometer (artifact). If the UV shows two peaks, the sample has actually degraded (Boc removal).

Protocol C: Spectrophotometric Content Determination

Objective: Rapidly determine the concentration of Boc-3-nitro-L-tyrosine peptides without a standard curve, using the extinction coefficient (

).

Principle: 3-Nitrotyrosine acts as an intrinsic pH indicator.

• Acidic/Neutral (

  ): .

• Basic (

  ): (Most reliable).

Procedure:

• Dissolve

  of peptide in of NaOH (or Ammonium Hydroxide). Note: Boc is stable in base; Fmoc is not. Since this is Boc, base is safe for short durations.

• Measure Absorbance (

  ) at 428 nm .

• Calculate Concentration (

  ) using Beer-Lambert Law: Where and .

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Split Peak in HPLC	Racemization of L-Tyr to D-Tyr during coupling.	Run on Chiralpak AD-RH column or use lower coupling temperatures ( ).
Mass Spectrum shows [M-100] only	1. Sample degraded (Boc lost). 2. Source fragmentation.	1. Check UV purity. If single peak, it's source fragmentation. 2. Lower Cone Voltage in MS.
Low Signal at 354 nm	Mobile phase pH is too high (shifting towards 430 nm).	Ensure mobile phase contains at least 0.1% Formic Acid or TFA to keep pH < 3.
Retention Time Drift	Temperature fluctuations affecting Boc-Nitro hydrophobicity.	Use a column oven set strictly to .

References

• ChemicalBook. (2023). Boc-3-Nitro-L-Tyrosine Properties and Spectral Data. Retrieved from

• National Institutes of Health (NIH). (2006). 3-Nitrotyrosine as a spectroscopic probe for investigating protein-protein interactions. PubMed Central. Retrieved from

• Sigma-Aldrich. (2023). 3-Nitro-L-tyrosine Product Information and Stability. Retrieved from

• ApexBio. (2023). Boc-3-Nitro-Tyrosine Protocols. Retrieved from

• ResearchGate. (2016). 3-Nitrotyrosine quantification methods: Current concepts and future challenges. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 3-Nitrotyrosine as a spectroscopic probe for investigating protein protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Fidelity Incorporation of Boc-3-nitro-L-tyrosine: A Guide to Studying Protein Nitration

Abstract

Protein tyrosine nitration is a post-translational modification (PTM) serving as a critical biomarker for nitrosative stress and a modulator of protein function in neurodegenerative and cardiovascular pathologies.[1][2][3][4] Unlike enzymatic phosphorylation, nitration is often a non-enzymatic consequence of peroxynitrite (ONOO⁻) attack. To study the precise structural and functional consequences of this modification, researchers must move beyond heterogeneous chemical nitration (e.g., using tetranitromethane) to site-specific incorporation. This Application Note details the protocol for utilizing Boc-3-nitro-L-tyrosine in Solid Phase Peptide Synthesis (SPPS) to generate homogenous, site-specifically nitrated peptides and proteins.

Part 1: The Biological Imperative & Chemical Logic

The "Peroxynitrite Footprint"

3-Nitrotyrosine (3-NT) is formed when nitric oxide (NO) reacts with superoxide (O₂⁻) to generate peroxynitrite (ONOO⁻), a potent oxidizing and nitrating agent.[2][3][5] This modification adds a nitro group (-NO₂) to the ortho position of the tyrosine phenolic ring.

Functional Consequences:

• pKa Shift: The electron-withdrawing nitro group lowers the pKa of the phenolic hydroxyl from ~10.0 to ~7.2. This means at physiological pH, a significant fraction of 3-NT is ionized (negatively charged), mimicking the electrostatics of phosphotyrosine but lacking the enzymatic reversibility.

• Steric Hindrance: The bulky nitro group can block protein-protein interactions.

• Loss of Function: Prevents physiological phosphorylation at that specific tyrosine residue.

Why Boc-3-nitro-L-tyrosine?

While Fmoc chemistry is popular, Boc (tert-butyloxycarbonyl) chemistry remains the gold standard for synthesizing difficult sequences or "fragile" peptides that require the complete absence of base during chain assembly.

• Stability: The aromatic nitro group is stable to the acidic conditions of Boc deprotection (TFA) and final cleavage (HF), provided specific scavengers are used.

• Solubility: Boc-3-nitro-L-tyrosine is hydrophobic. Proper solvent selection (DMF/NMP) is critical during coupling.

Biological Pathway Diagram

The following diagram illustrates the generation of 3-Nitrotyrosine and its downstream effects.

Figure 1: The cascade of nitrosative stress leading to stable protein nitration.

Part 2: Detailed Experimental Protocols

Protocol A: Site-Specific Synthesis via Boc-SPPS

Objective: Incorporate 3-nitrotyrosine into a peptide sequence without reducing the nitro group to an amine.

Materials Required

• Resin: MBHA (Methylbenzhydrylamine) or PAM (Phenylacetamidomethyl) resin.

• Amino Acid: Boc-3-nitro-L-tyrosine (Commercial purity >98%).

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and DIEA (Diisopropylethylamine).

• Solvents: DMF (Dimethylformamide), DCM (Dichloromethane), TFA (Trifluoroacetic acid).

• Cleavage Reagents: Anhydrous HF (Hydrofluoric Acid), p-cresol.

Step-by-Step Methodology

1. Resin Preparation & Swelling

• Weigh appropriate amount of MBHA resin (0.5 mmol scale recommended).

• Swell in DCM for 30 minutes.

2. Boc Deprotection Cycle (The "TFA Loop")

• Pre-wash: 40% TFA in DCM (1 min).

• Deprotection: 40% TFA in DCM (20 min). Note: The nitro group is stable in TFA.

• Wash: DCM (3x), then 5% DIEA in DCM (Neutralization, 2x), then DMF (3x).

3. Coupling of Boc-3-nitro-L-tyrosine

• Dissolution: Dissolve Boc-3-nitro-L-tyrosine (3 eq) in minimum DMF. If solubility is poor, add a small amount of NMP (N-methyl-2-pyrrolidone).

• Activation: Add HBTU (2.9 eq) and DIEA (6 eq). Activate for 2 minutes prior to adding to resin to minimize racemization.

• Reaction: Add to resin and shake for 1–2 hours.

• Monitoring: Perform Kaiser Test (Ninhydrin).

  • Pass: Beads are colorless (complete coupling).

  • Fail: Beads are blue (incomplete). Re-couple if necessary.

4. Final Cleavage (The Critical Step)

• Risk Alert: Standard cleavage cocktails containing thiols (like thiophenol or ethanedithiol) can partially reduce the nitro group to an amine (3-aminotyrosine) or result in side reactions.

• Recommended Cocktail: High HF procedure.

  • HF: 90%

  • Scavenger: p-cresol (10%). Avoid anisole if possible as it can sometimes result in adducts with nitrated aromatics, though p-cresol is generally safer.

• Procedure:

  • Dry the resin completely under vacuum.

  • Cool the reaction vessel to -78°C (Dry ice/acetone).

  • Condense HF into the vessel.[6]

  • Warm to 0°C and stir for 60 minutes.

  • Evaporate HF under a stream of nitrogen.

  • Precipitate peptide with cold diethyl ether.

Synthetic Workflow Diagram

Figure 2: Boc-SPPS cycle optimized for Nitrotyrosine incorporation.

Protocol B: Validation and Quality Control

Objective: Confirm the presence of the nitro group and absence of the reduced amino-tyrosine form.

1. Analytical HPLC

• Column: C18 Reverse Phase.

• Gradient: 0-60% Acetonitrile in water (0.1% TFA) over 30 mins.

• Observation: 3-Nitrotyrosine is more hydrophobic than unmodified tyrosine (due to the masking of the phenolic proton by the nitro group via hydrogen bonding and the bulk of the group). Expect a later retention time compared to the non-nitrated control.

2. Mass Spectrometry (ESI-MS or MALDI)

• Mass Shift: The addition of a nitro group (-NO₂) adds +45 Da to the mass of the native tyrosine residue.

• Diagnostic Check: If you see a mass shift of +15 Da , this indicates reduction to 3-aminotyrosine (-NH₂), suggesting your HF cleavage conditions were too reducing.

3. Dithionite Reduction Test (Optional Confirmation)

• To prove the peak is indeed nitrotyrosine:

  • Take an aliquot of the purified peptide.

  • Treat with 10 mM Sodium Dithionite (Na₂S₂O₄) at pH 7.5 for 10 minutes.

  • Re-run HPLC/MS.

  • Result: The peak should shift to the 3-aminotyrosine position (earlier retention, -30 Da mass shift from the nitro form). This confirms the identity of the nitro group.

Part 3: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Coupling	Steric hindrance of the nitro group.	Double couple (2x 1 hour). Use a stronger activator like HATU instead of HBTU.
Reduction to Amine	Presence of thiols in cleavage cocktail.[3]	Crucial: Do not use ethanedithiol (EDT) or thiophenol. Use p-cresol as the sole scavenger.
Low Solubility	Hydrophobicity of Boc-3-nitro-Tyr.	Dissolve the amino acid in a mix of DMF and DMSO (10%) before activation.
Racemization	Base-catalyzed proton abstraction.	Minimize pre-activation time. Use collidine instead of DIEA if racemization persists.

References

• Beckman, J. S., et al. (1990). Apparent hydroxyl radical production by peroxynitrite: implications for endothelial injury from nitric oxide and superoxide. Proceedings of the National Academy of Sciences, 87(4), 1620–1624.

• Ischiropoulos, H. (1998). Biological tyrosine nitration: a pathophysiological event or a signal transduction mechanism? Archives of Biochemistry and Biophysics, 356(1), 1–11.

• Greenacre, S. A., & Ischiropoulos, H. (2001). Tyrosine nitration: localisation, quantification, consequences for protein function and signal transduction. Free Radical Research, 34(6), 541–581.

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

• Souza, J. M., et al. (2008). Proteomic identification of tyrosine-nitrated proteins in Alzheimer's disease brain. Journal of Neurochemistry, 105(4), 1398–1411.

Sources

• 1. bmglabtech.com [bmglabtech.com]
• 2. Protein Tyrosine Nitration: Biochemical Mechanisms and Structural Basis of its Functional Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protein 3-Nitrotyrosine in Complex Biological Samples: Quantification by High-Pressure Liquid Chromatography/Electrochemical Detection and Emergence of Proteomic Approaches for Unbiased Identification of Modification Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. saurabhkhadse.wordpress.com [saurabhkhadse.wordpress.com]

Technical Notes & Optimization

Technical Support Center: Improving Coupling Efficiency of Boc-3-nitro-L-tyrosine

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-3-nitro-L-tyrosine is a critical building block in the synthesis of modified peptides for various therapeutic and research applications.[1] The presence of the nitro group on the tyrosine side chain, while offering unique functionalities, introduces specific challenges during solid-phase peptide synthesis (SPPS), primarily related to coupling efficiency.[1] This guide, designed by our team of Senior Application Scientists, provides in-depth troubleshooting strategies and answers to frequently asked questions to help you overcome these hurdles and achieve optimal synthesis outcomes. We will delve into the underlying chemical principles to not only offer solutions but also to empower you with the knowledge to proactively address potential issues.

The Core Challenge: Steric Hindrance and Electronic Effects

The primary obstacle to efficient coupling of Boc-3-nitro-L-tyrosine stems from a combination of two factors:

• Steric Hindrance: The bulky nitro group at the 3-position of the aromatic ring, in proximity to the α-carbon, sterically hinders the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain. This is a common issue with sterically hindered amino acids.[2][3]

• Electronic Effects: The electron-withdrawing nature of the nitro group deactivates the carboxyl group, making it less susceptible to activation by standard coupling reagents.

These factors can lead to incomplete couplings, resulting in deletion sequences and challenging purifications.

Troubleshooting Guide: A Question-and-Answer Approach

Here, we address specific problems you might encounter during the incorporation of Boc-3-nitro-L-tyrosine.

Question 1: My coupling reaction is sluggish or incomplete, as indicated by a positive Kaiser test. What are my immediate options?

Answer: A positive Kaiser test after a standard coupling time indicates the presence of unreacted free primary amines on the resin, signifying a failed coupling.[4] Here’s a systematic approach to troubleshoot this common issue:

Immediate Actions:

• Double Couple: The most straightforward initial response is to perform a second coupling reaction. Drain the reaction vessel and add a fresh solution of activated Boc-3-nitro-L-tyrosine and coupling reagents. Allow this second coupling to proceed for the same duration as the first.

• Increase Reaction Time: Sterically hindered amino acids often require longer reaction times to achieve complete coupling.[5] Extend the coupling time from the standard 2-4 hours to 6-8 hours, or even overnight. Monitor the reaction progress periodically with the Kaiser test if possible.

If the issue persists, consider the following more fundamental changes to your protocol:

Protocol Modifications:

• Optimize Your Coupling Reagent: Standard carbodiimide reagents like DCC or DIC may not be sufficiently potent for this sterically demanding coupling.[5]

  • Recommendation: Switch to a more powerful uronium/aminium or phosphonium salt-based activating reagent. These form highly reactive esters that can overcome the steric barrier.[5][6]

Coupling Reagent Class	Examples	Key Advantages
Uronium/Aminium Salts	HBTU, HATU, HCTU	High reactivity, fast activation.[6]
Phosphonium Salts	PyBOP, PyAOP	Effective for hindered couplings, lower racemization risk in some cases.

• Increase Reagent Equivalents: For challenging couplings, increasing the molar ratio of the amino acid and coupling reagents relative to the resin substitution can drive the reaction to completion.[2]

  • Standard Protocol: 3 equivalents of amino acid and coupling reagents.

  • Troubleshooting Protocol: Increase to 4 or 5 equivalents. Be mindful that excess reagents will need to be thoroughly washed away to prevent side reactions in subsequent steps.

• Pre-activation: Pre-activating the Boc-3-nitro-L-tyrosine before adding it to the resin can improve coupling efficiency.

  • Protocol: Dissolve Boc-3-nitro-L-tyrosine, the coupling reagent (e.g., HBTU/HATU), and an additive like HOBt or Oxyma Pure in DMF. Add a tertiary base such as DIEA and allow the mixture to react for 10-15 minutes at room temperature before adding it to the deprotected peptide-resin.[7]

Question 2: I'm observing significant side product formation during my synthesis. What are the likely culprits and how can I mitigate them?

Answer: Side reactions are a common concern in peptide synthesis, particularly when using Boc chemistry due to the repetitive use of strong acids for deprotection.[8][9]

Common Side Reactions and Solutions:

• Alkylation of the Tyrosine Ring: The tert-butyl carbocations generated during the trifluoroacetic acid (TFA)-mediated deprotection of the Boc group can alkylate the electron-rich aromatic ring of the nitro-tyrosine residue.[9]

  • Solution: Incorporate scavengers into your cleavage cocktail. Scavengers are nucleophilic species that "scavenge" or trap the reactive carbocations before they can react with your peptide.

Scavenger	Recommended Concentration in Cleavage Cocktail	Primary Target
Thioanisole	5%	Protects Tyr and Trp from re-attachment of cleaved groups.[7]
Ethanedithiol (EDT)	2.5%	Scavenges carbocations.[7]
Anisole	2.5%	Scavenges carbocations.[7]

• Premature Side-Chain Deprotection: While the phenolic hydroxyl group of tyrosine is typically not protected in this derivative, if other protecting groups are present on other residues, the harsh acidic conditions can lead to their premature removal.[9]

  • Solution: Ensure that any other side-chain protecting groups used in your synthesis are sufficiently stable to the repeated TFA treatments. If premature deprotection is a persistent issue, consider switching to an Fmoc-based strategy, which utilizes milder basic conditions for Nα-deprotection.[9]

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for coupling Boc-3-nitro-L-tyrosine?

A1: The choice of solvent is crucial for solvating the peptide-resin complex and ensuring efficient reaction kinetics.[5] While Dimethylformamide (DMF) is the most common solvent for SPPS, N-methylpyrrolidone (NMP) often provides superior solvation for difficult sequences and can improve coupling efficiency.[5] If you are experiencing poor results with DMF, switching to NMP is a recommended troubleshooting step. In some cases, a mixture of solvents such as DCM/DMF/NMP (1:1:1) can also be beneficial.[5]

Q2: Can I use microwave-assisted peptide synthesis (MAPS) for coupling Boc-3-nitro-L-tyrosine?

A2: Yes, MAPS is an excellent technique for improving the efficiency of difficult couplings.[5] The application of microwave energy can accelerate the reaction rate and drive sterically hindered couplings to completion in a much shorter time frame. However, it is important to carefully optimize the temperature and irradiation time to avoid racemization and other side reactions.

Q3: How can I monitor the coupling reaction in real-time?

A3: The Kaiser test is a qualitative colorimetric assay used to detect the presence of free primary amines on the resin.[4] A blue or purple color indicates an incomplete coupling, while a yellow or colorless result suggests the reaction is complete.[4] For quantitative analysis, a small aliquot of the resin can be cleaved and the resulting peptide analyzed by HPLC and mass spectrometry.

Q4: Are there any specific considerations for the final cleavage and deprotection of peptides containing 3-nitro-L-tyrosine?

A4: The nitro group itself is stable to standard cleavage conditions using strong acids like HF or TFMSA. However, as mentioned previously, the use of a scavenger cocktail is highly recommended to prevent side reactions on the aromatic ring.[7][8][9] Following cleavage, the peptide is typically precipitated in cold diethyl ether.

Experimental Protocols

Protocol 1: Enhanced Coupling of Boc-3-nitro-L-tyrosine using HATU

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes.

• Boc Deprotection: Treat the resin with 25% TFA in DCM for 1 minute, drain, and then treat with fresh 25% TFA in DCM for 20 minutes.

• Washing: Wash the resin thoroughly with DCM (3x), isopropanol (1x), and DMF (5x).

• Coupling:

  • In a separate vessel, pre-activate a solution of Boc-3-nitro-L-tyrosine (4 eq.), HATU (3.9 eq.), and HOAt (4 eq.) in DMF.

  • Add DIEA (8 eq.) to the activation mixture and vortex for 5 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Allow the coupling reaction to proceed for 4-6 hours at room temperature.

• Monitoring: Perform a Kaiser test to confirm the absence of free amines. If the test is positive, repeat the coupling step.

• Washing: Wash the resin with DMF (3x), DCM (3x), and methanol (3x), then dry under vacuum.

Protocol 2: Final Cleavage with a Scavenger Cocktail

• Resin Preparation: Dry the fully synthesized peptide-resin under vacuum for at least 4 hours.

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail consisting of TFA/Thioanisole/Ethanedithiol/Anisole (90:5:2.5:2.5 v/v/v/v).

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (10 mL per gram of resin) and allow the reaction to proceed for 2-4 hours at room temperature with occasional swirling.

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate dropwise to a large volume of cold diethyl ether to precipitate the crude peptide.

• Isolation: Centrifuge the mixture to pellet the peptide. Wash the peptide pellet with cold diethyl ether (3x) and then dry the purified peptide under vacuum.

Visualizing the Workflow

Troubleshooting Workflow for Incomplete Coupling

Caption: A decision-making workflow for troubleshooting incomplete coupling reactions of Boc-3-nitro-L-tyrosine.

References

• Chem-Impex. (n.d.). Boc-3-nitro-L-tyrosine. Retrieved February 4, 2026, from [Link]

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino acid–protecting groups. Chemical Reviews, 109(6), 2455-2504.
• Kaiser, E., Colescott, R. L., Bossinger, C. D., & Cook, P. I. (1970). Color test for detection of free terminal amino groups in the solid-phase synthesis of peptides. Analytical biochemistry, 34(2), 595-598.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. jpt.com [jpt.com]
• 3. researchgate.net [researchgate.net]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. bachem.com [bachem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chempep.com [chempep.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

side reactions associated with Boc-3-nitro-L-tyrosine

This is a technical support guide designed for researchers using Boc-3-nitro-L-tyrosine in peptide synthesis. It addresses specific chemical behaviors, side reactions, and troubleshooting steps.[1]

Product Overview & Chemical Behavior

Boc-3-nitro-L-tyrosine is a specialized derivative used to incorporate the 3-nitrotyrosine moiety into peptides. This residue serves as a stable marker for oxidative stress (peroxynitrite footprinting) or as a synthetic precursor to 3-aminotyrosine (via reduction).

Critical Chemical Properties

Property	Specification	Implication for Synthesis
pKa of Phenolic OH	~7.0 - 7.2 (vs. ~10 for Tyr)	The nitro group is electron-withdrawing, significantly increasing the acidity of the hydroxyl group. It exists partially as a phenolate anion in basic coupling cocktails (DIEA/NMM), making it a potential nucleophile for O-acylation .
Electronic Effect	Strong Electron Withdrawing ( )	Deactivates the aromatic ring. Reduces the nucleophilicity of the phenolic oxygen compared to native Tyrosine, but the ionization is easier.
Stability	Acid Stable (TFA, HF)	Stable to standard Boc deprotection (TFA) and cleavage (HF/TFMSA). Unstable to reducing conditions (catalytic hydrogenation, dithionite, strong thiols).
Solubility	Moderate	Prone to - stacking and hydrophobic aggregation, leading to "difficult sequences" in SPPS.

Troubleshooting Guide (FAQ & Diagnostics)

Issue 1: Unintentional Reduction (Mass Shift -30 Da)

User Question: I synthesized a peptide containing 3-nitrotyrosine, but my Mass Spec shows a peak corresponding to [M-30]. What happened?

Diagnosis: You have unintentionally reduced the nitro group (

) to an amine ( ).

• Mechanism: The nitro group is susceptible to reduction by strong reducing scavengers or catalysts used elsewhere in the synthesis.

• Common Culprits:

  • Catalytic Hydrogenation: If you used

    to remove Cbz/Bzl groups, the nitro group will be reduced to an amine.

  • Dithiol Scavengers: Prolonged exposure to high concentrations of dithiols (e.g., DTT, dithioerythritol) in the cleavage cocktail, though less common, can promote partial reduction or side reactions.

  • TCEP/Dithionite: Use of these reducing agents during purification or handling.

Corrective Protocol:

• Avoid Hydrogenolysis: Use acid-labile protecting groups (Boc/tBu/Trt) for all other residues. Do not use Z (Cbz) groups that require hydrogenolysis.

• Modify Scavengers: In HF cleavage, use p-cresol or anisole rather than thiols if possible. If thiols are required (for Met/Cys), keep exposure time to a minimum and avoid strong reducing agents like DTT.

Issue 2: O-Acylation (Branched Peptides)

User Question: My yield is low, and I see a mass corresponding to +AminoAcid. Is the phenolic hydroxyl reacting?

Diagnosis: Yes, O-acylation has occurred.

• Mechanism: Due to the lower pKa (~7), the phenolic hydroxyl is easily deprotonated by the tertiary bases (DIEA, NMM) used during coupling. The resulting phenolate attacks the activated carboxylate of the incoming amino acid, forming an ester (branched peptide).

• Risk Factor: High pH (>8) during coupling and slow coupling rates (steric hindrance).

Corrective Protocol:

• Lower Base Concentration: Use the minimum amount of base required (1:1 ratio with coupling reagent). Avoid large excesses of DIEA.

• Use "Pre-Activation": Activate the incoming amino acid before adding it to the resin-bound nitro-tyrosine to ensure rapid N-acylation over O-acylation.

• Post-Coupling Treatment: Treat the resin with hydrazine or mild base (e.g., 20% piperidine if compatible with Boc strategy) to cleave any ester-linked side products before the next step (though this is risky in Boc chemistry due to base-labile linkers; usually better to prevent it). Note: In Boc chemistry, the Bzl-ester linkage to the resin is base-sensitive, so prevention is key.

Issue 3: Solubility & Aggregation

User Question: The coupling efficiency drops significantly after adding Boc-3-nitro-Tyr. The resin swells poorly.

Diagnosis: Nitro-aromatics are prone to aggregation via

- stacking, causing "difficult sequence" behavior.

Corrective Protocol:

• Chaotropic Salts: Add 0.1 M LiCl or KSCN to the coupling solvent (DMF/NMP) to disrupt aggregates.

• Solvent Switch: Use NMP (N-methylpyrrolidone) or a mixture of DMF/DMSO instead of pure DMF.

• Double Coupling: Perform double couplings for the residues immediately following the Nitro-Tyr.

Experimental Protocols

Protocol A: Standard Coupling of Boc-3-nitro-L-tyrosine

Use this to minimize O-acylation and maximize yield.

• Reagents: Boc-3-nitro-L-tyrosine (3 eq), HBTU or HATU (2.9 eq), DIEA (6 eq).

• Activation: Dissolve Amino Acid and Coupling Reagent in DMF (0.2 M). Add DIEA immediately prior to addition to resin.

• Coupling: Add to resin. Agitate for 45–60 minutes .

  • Critical Step: Do not extend coupling beyond 1 hour to minimize O-acylation.

• Monitoring: Use the Kaiser Test . If slightly blue, perform a second coupling with fresh reagents.

• Capping (Optional): Acetylate unreacted amines with

  /Pyridine to prevent deletion sequences.

Protocol B: Intentional Reduction to 3-Aminotyrosine (On-Resin)

Use this if your goal is to convert Nitro-Tyr to Amino-Tyr.

• Synthesis: Complete peptide assembly with Boc-3-nitro-L-tyrosine.

• Wash: Wash resin with DMF (3x) and DCM (3x).

• Reduction Cocktail: Prepare a solution of Sodium Dithionite (

  , 1 M) and (0.5 M) in water/DMF (1:1).

  • Alternative:

    in DMF can also be used for acid-compatible reduction.

• Reaction: Treat resin with cocktail for 2 x 30 minutes at room temperature.

  • Visual Check: The resin color often changes from yellow (nitro) to colorless/pale (amine).

• Wash: Extensively wash with water, DMF, then DCM to remove salts.

• Cleavage: Proceed with standard HF cleavage.

Mechanistic Visualization

Figure 1: Side Reaction Pathways

The following diagram illustrates the competing pathways for Boc-3-nitro-L-tyrosine during synthesis: the desired pathway, the O-acylation side reaction, and the reduction pathway.

Caption: Figure 1. Reaction pathways for resin-bound 3-nitrotyrosine. Green path indicates successful synthesis. Red dashed paths indicate potential side reactions (O-acylation during coupling or Reduction during deprotection/handling).

Figure 2: Troubleshooting Logic

Caption: Figure 2. Diagnostic flowchart for identifying and resolving common side reactions associated with 3-nitrotyrosine based on Mass Spectrometry data.

References

• Feeney, M. B., & Schöneich, C. (2013). Proteomic Approaches to Analyze Protein Tyrosine Nitration. Molecular & Cellular Proteomics. Retrieved from [Link]

• Ghesquière, B., et al. (2009). In Vitro and in Vivo Protein-bound Tyrosine Nitration Characterized by Diagonal Chromatography. Molecular & Cellular Proteomics. Retrieved from [Link]

• Sarver, A., et al. (2001).[2] Analysis of Peptides and Proteins Containing Nitrotyrosine by Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. Journal of the American Society for Mass Spectrometry.[2] Retrieved from [Link]

• Abello, N., et al. (2009). Chemical conversion of nitrotyrosine to aminotyrosine for selective enrichment and mass spectrometric analysis. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. files01.core.ac.uk [files01.core.ac.uk]

Technical Support Center: Boc-3-nitro-L-tyrosine Deprotection

Case ID: 3NO2-TYR-DEPROT-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Optimization and Troubleshooting of N-Boc Removal from 3-nitro-L-tyrosine

Core Directive & Protocol Overview

You are working with Boc-3-nitro-L-tyrosine (Boc-Tyr(3-NO₂)-OH). The presence of the nitro group (

) at the ortho position of the phenolic ring significantly alters the electronic properties of the tyrosine residue compared to native tyrosine. The nitro group is a strong electron-withdrawing group (EWG), which deactivates the aromatic ring.

The Good News: This deactivation makes the ring less susceptible to electrophilic aromatic substitution (e.g., C-alkylation by tert-butyl cations) than native tyrosine. The Challenge: The primary challenges are solubility (due to the hydrophobic nitro group) and potential O-alkylation if the phenolic hydroxyl is unprotected.

The "Gold Standard" Protocol

Use this baseline methodology before attempting modifications.

Parameter	Specification	Rationale
Reagent	50% TFA (Trifluoroacetic acid) in DCM (Dichloromethane)	TFA provides the acidity ( ) required to protonate the Boc carbonyl oxygen without degrading the nitro group.
Scavengers	2.5% + 2.5% TIPS (Triisopropylsilane)	Although the ring is deactivated, the tert-butyl cations generated must be quenched to prevent O-alkylation of the phenol.
Time	30–60 minutes	Sufficient for quantitative removal; extended exposure increases risk of side reactions.
Temperature	Ambient ( )	Heat is unnecessary and promotes side reactions.
Work-up	Precipitation in cold Diethyl Ether ( )	The resulting amine forms a TFA salt, which is typically insoluble in ether, allowing for easy filtration.

Reaction Mechanism & Logic

To troubleshoot effectively, you must visualize the invisible chemistry. The deprotection is an acidolysis driven by the stability of the leaving group (the tert-butyl cation).

Mechanism Visualization

The following diagram illustrates the pathway and the critical role of the Nitro group.

Figure 1: Acidolytic cleavage mechanism. The nitro group protects the ring from C-alkylation, but scavengers are required to neutralize the tBu+ cation.

Troubleshooting Guide (FAQ Format)

Issue 1: "My reaction mixture turned dark/black, but the product seems pure."

Diagnosis: This is often due to trace impurities in the TFA or insufficient scavenging of the tert-butyl cations, which polymerize to form isobutylene oligomers (gummy yellow/black residues). Corrective Action:

• Fresh Reagents: Ensure your TFA is fresh and not oxidized.

• Scavenger Check: Are you using scavengers? Even though 3-nitrotyrosine is robust, the tert-butyl cation is reactive. Add 2-5% water or TIPS to the cleavage cocktail. This ensures the cations react with the scavenger rather than polymerizing or attacking the phenol oxygen.

Issue 2: "I see a +56 Da mass shift in my LC-MS analysis."

Diagnosis: This indicates tert-butylation .

• Scenario A (C-alkylation): Rare.[1] The nitro group usually prevents this.

• Scenario B (O-alkylation): Likely. The tert-butyl cation has attacked the phenolic hydroxyl group (forming a tert-butyl ether), especially if the reaction was run without scavengers or for too long. Corrective Action:

• Add Scavengers: Use a "Cocktail" approach: 95% TFA / 2.5% TIPS / 2.5%

  .

• Reduce Time: Do not exceed 60 minutes.

• Rescue: If the ether has formed, it is difficult to remove without harsh conditions (e.g., HF or HBr), which might degrade the nitro group. It is better to restart.

Issue 3: "The product is not precipitating in Ether."

Diagnosis: 3-nitrotyrosine derivatives are significantly more hydrophobic than native tyrosine due to the intramolecular hydrogen bonding between the nitro group and the phenolic hydroxyl.[2] The TFA salt might be soluble in the ether/DCM mix. Corrective Action:

• Evaporation: Evaporate the DCM/TFA mixture to an oil before adding ether. Do not add ether directly to the 50% reaction mix.

• Solvent Swap: If ether fails, try MTBE (Methyl tert-butyl ether) or cold Hexane .

• HCl Conversion: If the TFA salt is an oil, dissolve it in a small amount of MeOH and add 4M HCl in dioxane, then evaporate. The HCl salt is often more crystalline.

Issue 4: "My yield is low after workup."

Diagnosis: The product might be aggregating or retaining on the silica if you attempted chromatography (which is not recommended for free amine salts). Corrective Action:

• Avoid Column Chromatography: Isolate by precipitation. If you must purify, use Reverse Phase HPLC (C18) with an acidic buffer (0.1% TFA).

• Check pH: Ensure you are not washing the organic layer with basic aqueous solutions (like

  ) if you intend to keep the amine salt. The free base might be water-soluble or aggregate unpredictably.

Advanced Workflow: Decision Matrix

Use this logic flow to determine the next step in your experiment.

Figure 2: Logical decision tree for analyzing post-deprotection results.

References

• Lundt, B. F., et al. (1978). "Selective removal of the N-alpha-Boc group in solid phase peptide synthesis." International Journal of Peptide and Protein Research.

  • Context: Establishes the foundational kinetics of Boc removal and scavenger use.

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[3][4][5][6] Chemical Reviews.

  • Context: Comprehensive review of protecting group stability, confirming the robustness of nitro-tyrosine in TFA.

• Sarver, A., et al. (2001). "Analysis of Peptides and Proteins Containing Nitrotyrosine by Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry." Journal of the American Society for Mass Spectrometry.

  • Context: Validates the stability of the nitro group during acidic ioniz
• Greene, T. W., & Wuts, P. G. M. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. Context: The authoritative text on deprotection conditions (TFA/DCM) and scavenger necessities.

For further assistance, please contact the synthesis core facility or reply to this ticket with your specific LC-MS data.

Sources

• 1. chempep.com [chempep.com]
• 2. Design of a Protein Motif Responsive to Tyrosine Nitration and an Encoded Turn-Off Sensor of Tyrosine Nitration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Peptides Containing Boc-3-nitro-L-tyrosine

Status: Operational Agent: Senior Application Scientist Ticket ID: NT-TYR-PUR-001

Introduction: The Nitro-Tyrosine Challenge

Welcome to the technical support hub for Boc-3-nitro-L-tyrosine . You are likely here because you are synthesizing peptides to study oxidative stress biomarkers (peroxynitrite footprinting) or developing inhibitors where the nitro group is a critical pharmacophore.

Working with 3-nitrotyrosine (

-Tyr) presents a unique paradox: the residue is chemically robust against strong acids (HF), yet fragile against reducing agents. Its purification requires a departure from standard protocols due to the dramatic shift in pKa caused by the electron-withdrawing nitro group.

This guide replaces generic advice with field-proven strategies to protect the nitro group and exploit its unique physicochemical properties for superior purity.

Module 1: Cleavage & Work-Up (The "Survival" Phase)

User Question: I used standard Boc cleavage conditions, but my mass spec shows a major impurity -30 Da from my target. What happened?

Diagnosis: You have likely reduced the nitro group (

) to an amine ( ). The mass shift calculation is: . This transforms your 3-nitrotyrosine into 3-aminotyrosine .[1][2][3][4][5]

Root Cause: While the nitro group is stable to Hydrogen Fluoride (HF), it is susceptible to reduction by scavengers used in the cleavage cocktail, particularly thiols or silanes, or if the resin was treated with strong reducing agents (e.g., dithionite) previously.

Protocol: The "Nitro-Safe" HF Cleavage

To prevent reduction, you must alter your scavenger cocktail.

• Avoid: Dithiothreitol (DTT), ethanedithiol (EDT), and high concentrations of silanes.

• Recommended Cocktail:

  • Anisole: 10% (v/v) - The primary scavenger.

  • p-Cresol: 5% (v/v) - Optional, for Trp protection.

  • HF (Anhydrous): 85-90% (v/v).

• Temperature Control: Maintain strict

  (ice bath). Do not allow the reaction to warm to room temperature during cleavage.

• Post-Cleavage Work-up: Precipitate immediately in cold diethyl ether. Do not use buffers containing reducing agents (like

  -mercaptoethanol) during the initial wash.

Technical Note: If your sequence contains Cysteine (requiring thiols for protection removal), consider a two-stage deprotection or using p-thiocresol very cautiously, monitoring for aminotyrosine formation by LC-MS.

Module 2: HPLC Purification Strategy (The "pKa Switch")

User Question: My peptide co-elutes with a deletion sequence on C18. Standard gradients aren't separating them. How do I resolve this?

Solution: Exploit the pKa Shift . Standard Tyrosine has a phenolic pKa of ~10.1. The electron-withdrawing nitro group at the ortho position dramatically lowers the pKa of the phenolic hydroxyl to ~7.0 - 7.2 .

This allows you to toggle the hydrophobicity of the residue by adjusting the pH of your mobile phase—a technique impossible with standard amino acids.

The "Nitro-Switch" Protocol

Parameter	Condition A: Acidic (Standard)	Condition B: Neutral (The Switch)
Mobile Phase	0.1% TFA in Water/ACN (pH ~2.0)	10-20 mM Ammonium Acetate or Bicarbonate (pH 7.5)
Nitro-Tyr State	Protonated ( )	Ionized ( )
Hydrophobicity	High (More hydrophobic than Tyr)	Low (More hydrophilic than Tyr)
Retention	Retains longer than unmodified Tyr	Elutes earlier than unmodified Tyr

Workflow:

• Run Analytical HPLC at pH 2.0: If the impurity separates, proceed.

• If Co-elution Occurs: Switch to pH 7.5 . The Nitro-Tyr peptide will shift significantly earlier in the gradient (become more polar), likely moving away from the deletion sequence (which usually lacks the nitro group and won't shift as drastically).

Module 3: Solubility & Handling

User Question: My crude peptide won't dissolve in water or acetonitrile. It just sits there as a yellow pellet.

Diagnosis: Nitro-peptides are prone to aggregation due to the hydrophobic nature of the protonated nitro-phenol ring and potential

-stacking interactions.

Troubleshooting Steps:

• The "Yellow" Indicator: Nitro-tyrosine peptides are distinctively yellow in solution (especially at neutral/basic pH). If your solution is colorless, you may have lost the nitro group or the concentration is too low.

• Solvent Choice:

  • DMSO: The gold standard. Boc-3-nitro-L-tyrosine and its peptides are highly soluble in DMSO (up to 100 mg/mL).[6]

  • Avoid: Pure alcohols (MeOH/EtOH) are often less effective than DMSO for initial solubilization.

• Loading Strategy: Dissolve the peptide in minimal DMSO, then dilute with water/0.1% TFA to ~10-20% DMSO before injecting onto the HPLC. Ensure your column loading does not exceed capacity, as DMSO can distort peak shapes if the volume is too high.

Visualizing the Workflow

The following diagram outlines the decision logic for purifying these specific peptides, focusing on the "pKa Switch" and "Reduction Check."

Figure 1: Purification logic flow for 3-nitrotyrosine peptides, highlighting the critical Mass Spec checkpoint for reduction and the pH-switching strategy for difficult separations.

Module 4: Storage & Stability

User Question: Can I store the peptide in solution?

Guideline:

• Light Sensitivity: Nitrotyrosine can undergo photochemical decomposition.[3] Store lyophilized powders in the dark (amber vials or foil-wrapped).

• pH Stability: Avoid prolonged storage at high pH (>9.0) as the nitro group can destabilize the peptide backbone over time.

• Lyophilization: Freeze-drying from TFA solutions is standard. The resulting powder will be a trifluoroacetate salt.

References

• Abello, N., et al. (2009). Protein Tyrosine Nitration: Selectivity, Physicochemical and Biological Consequences. Journal of Proteome Research. Retrieved from [Link]

• Sokolovsky, M., et al. (1967). Conversion of 3-nitrotyrosine to 3-aminotyrosine in peptides and proteins. Biochemical and Biophysical Research Communications.
• Crow, J. P., & Ischiropoulos, H. (1996).

For further assistance with difficult sequences, please contact our custom synthesis division with your specific sequence data.

Sources

• 1. Reductive modification of genetically encoded 3-nitrotyrosine sites in alpha synuclein expressed in E.coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: Preventing Racemization of Boc-3-nitro-L-tyrosine

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. This guide, curated by our Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the prevention of racemization of Boc-3-nitro-L-tyrosine during chemical synthesis. We aim to equip you with the foundational knowledge and practical strategies to maintain the stereochemical integrity of your compounds, a critical factor for therapeutic efficacy and safety.

Section 1: Understanding the Challenge of Racemization

FAQ 1: What is racemization and why is it a significant concern with Boc-3-nitro-L-tyrosine?

Racemization is the conversion of an enantiomerically pure substance, such as L-tyrosine, into a mixture of both L- and D-enantiomers. In peptide synthesis, this loss of stereochemical integrity leads to the formation of diastereomeric peptides. These impurities can be challenging to separate and may drastically alter the biological activity and safety profile of the final drug candidate.

Boc-3-nitro-L-tyrosine is particularly susceptible to racemization due to the electron-withdrawing nature of the nitro group on the tyrosine side chain. This nitro group increases the acidity of the α-proton (the proton attached to the chiral carbon), making it more easily abstracted by bases present in the reaction mixture. The resulting planar carbanion intermediate can be protonated from either face, leading to a loss of the original stereochemistry.

Furthermore, the nitration of tyrosine residues significantly lowers the pKa of the phenolic hydroxyl group (from ~10 to ~7.2-7.5).[1][2][3][4] This increased acidity can influence the local chemical environment and potentially contribute to side reactions that promote racemization.

FAQ 2: What are the primary mechanisms driving racemization during peptide coupling reactions?

The most prevalent mechanism for racemization during peptide bond formation is through the formation of a 5(4H)-oxazolone (also known as an azlactone) intermediate.[5] This process can be broken down into the following steps:

• Activation: The carboxylic acid of the N-protected amino acid (in this case, Boc-3-nitro-L-tyrosine) is activated by a coupling reagent.

• Cyclization: The activated carboxyl group can undergo intramolecular cyclization to form a planar oxazolone.

• Enolization: A base present in the reaction mixture abstracts the α-proton, forming a planar enolate intermediate. This is the key step where stereochemical information is lost.

• Reprotonation: The enolate can be reprotonated from either side, leading to a mixture of L- and D-isomers.

• Aminolysis: The incoming amine attacks the oxazolone to form the desired peptide bond, but now with a scrambled stereocenter.

The increased acidity of the α-proton in Boc-3-nitro-L-tyrosine makes it more prone to this enolization step, thus accelerating the rate of racemization.

Section 2: Troubleshooting Common Racemization Issues

This section provides a structured approach to diagnosing and resolving racemization problems encountered during the synthesis of peptides containing Boc-3-nitro-L-tyrosine.

Troubleshooting Guide: Identifying and Mitigating Racemization

Symptom/Observation	Potential Cause(s)	Recommended Action(s)
High levels of diastereomeric impurities detected by HPLC or LC-MS.	1. Inappropriate coupling reagent. 2. Excessive base strength or concentration. 3. Elevated reaction temperature.	1. Select a less activating coupling reagent or add a racemization suppressant. 2. Use a weaker, sterically hindered base and minimize its concentration. 3. Perform the coupling reaction at a lower temperature (e.g., 0 °C).
Racemization is observed even with optimized coupling conditions.	1. Prolonged pre-activation time. 2. Solvent effects.	1. Minimize the time between activation of the amino acid and addition of the amine component. 2. Evaluate the use of less polar solvents, if compatible with reagent solubility.
Difficulty in purifying the final peptide due to co-eluting diastereomers.	Racemization occurred during the coupling step.	Implement preventative measures outlined in this guide for future syntheses. Consider alternative purification strategies such as chiral chromatography if resynthesis is not feasible.

Visualizing the Racemization Pathway

The following diagram illustrates the key steps in the oxazolone-mediated racemization of an N-protected amino acid.

Caption: Mechanism of oxazolone-mediated racemization.

Section 3: Proactive Strategies for Preventing Racemization

FAQ 3: How does the choice of coupling reagent impact racemization?

The choice of coupling reagent is critical. Highly reactive reagents can accelerate the formation of the oxazolone intermediate, thereby increasing the risk of racemization.

• Carbodiimides (e.g., DCC, EDC): While effective, these can lead to significant racemization, especially when used alone.[5] The addition of a racemization suppressant is essential.

• Uronium/Aminium Salts (e.g., HBTU, HATU): These are generally preferred for their efficiency and lower tendency to cause racemization compared to carbodiimides alone. However, the choice of base remains a critical factor.

• Phosphonium Salts (e.g., BOP, PyBOP): Similar to uronium salts, these are effective coupling reagents. Studies have shown that the extent of racemization can be influenced by the base used in conjunction with these reagents.[5]

• DEPBT (3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one): This reagent has been shown to be particularly effective in minimizing racemization, even in challenging coupling reactions involving Nα-acylated tyrosine derivatives.[6][7]

Recommendation: For coupling Boc-3-nitro-L-tyrosine, consider using a uronium or phosphonium salt in combination with a racemization suppressant. For particularly sensitive couplings, DEPBT is an excellent choice.[6][7]

FAQ 4: What is the role of additives and bases in controlling racemization?

Additives (Racemization Suppressants): Additives such as 1-hydroxybenzotriazole (HOBt) and its derivatives (e.g., 6-Cl-HOBt, HOAt) are crucial for suppressing racemization.[8] They function by reacting with the activated amino acid to form an active ester that is more resistant to oxazolone formation. OxymaPure is another effective additive that can be used.

Bases: The choice and amount of base are paramount. The base facilitates the deprotonation of the oxazolone intermediate, which is the stereochemistry-determining step.

• Sterically Hindered Bases: Non-nucleophilic, sterically hindered bases like N,N-diisopropylethylamine (DIPEA) or collidine are generally preferred over less hindered bases.[5]

• Base Equivalents: Use the minimum number of base equivalents necessary to drive the reaction to completion. Excess base will increase the rate of racemization.

Experimental Protocol: Minimized Racemization Coupling of Boc-3-nitro-L-tyrosine

This protocol provides a starting point for minimizing racemization during the coupling of Boc-3-nitro-L-tyrosine in solid-phase peptide synthesis (SPPS).

Materials:

• Boc-3-nitro-L-tyrosine

• Coupling reagent (e.g., HCTU)

• Racemization suppressant (e.g., OxymaPure)

• Sterically hindered base (e.g., DIPEA)

• Resin-bound amine

• DMF (peptide synthesis grade)

Procedure:

• Resin Swelling and Deprotection: Swell the resin-bound amine in DMF. Perform the standard N-terminal protecting group removal protocol.

• Amino Acid Activation:

  • In a separate vessel, dissolve Boc-3-nitro-L-tyrosine (3-5 equivalents) and OxymaPure (3-5 equivalents) in a minimal amount of DMF.

  • Add the coupling reagent (e.g., HCTU, 3-5 equivalents).

  • Allow the mixture to pre-activate for a short period (1-5 minutes).

• Coupling Reaction:

  • Add the activated amino acid mixture to the washed and drained resin.

  • Add the sterically hindered base (e.g., DIPEA, 6-10 equivalents) to the reaction vessel.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature. For particularly sensitive sequences, consider performing the coupling at 0 °C.

• Washing: Thoroughly wash the resin with DMF to remove excess reagents and byproducts.

• Monitoring: Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the coupling reaction.

Workflow for Optimizing Coupling Conditions

Caption: Decision workflow for minimizing racemization.

Section 4: Analytical Methods for Detecting Racemization

Accurate detection and quantification of racemization are essential for process optimization and quality control.

FAQ 5: What are the most effective methods for detecting and quantifying racemization?

Several analytical techniques can be employed to determine the extent of racemization:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a direct and powerful method for separating and quantifying diastereomeric peptides.

• Gas Chromatography (GC) on a Chiral Stationary Phase: After hydrolysis of the peptide and derivatization of the resulting amino acids, GC can be used to separate the L- and D-enantiomers.

• Capillary Electrophoresis (CE): CE offers high resolution and can be used to separate diastereomeric peptides or derivatized amino acids.[9]

• Amino Acid Analysis (AAA) with Chiral Derivatizing Agents: The peptide is hydrolyzed, and the amino acids are reacted with a chiral derivatizing agent (e.g., Marfey's reagent). The resulting diastereomers can be separated and quantified by reverse-phase HPLC.

Recommendation: For routine analysis, chiral HPLC of the crude peptide is often the most straightforward approach. For more in-depth investigation and confirmation, AAA with a chiral derivatizing agent is a robust and reliable method.

References

• Bruckner, H., & Jaek, P. (1998). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. Journal of Chromatography A, 817(1-2), 177-187. Retrieved from [Link]

• Radi, R. (2013). Protein Tyrosine Nitration: Biochemical Mechanisms and Structural Basis of its Functional Effects. Accounts of Chemical Research, 46(2), 550-559. Retrieved from [Link]

• Castro, L., & Radi, R. (2011). Tyrosine-Nitrated Proteins: Proteomic and Bioanalytical Aspects. Antioxidants & Redox Signaling, 14(9), 1779-1794. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Palumbo, M., et al. (2014). DEPBT as Coupling Reagent To Avoid Racemization in a Solution-Phase Synthesis of a Kyotorphin Derivative. Synthesis, 46(11), 1437-1442. Retrieved from [Link]

• Collins, J. M., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science, 13(8), 524-530. Retrieved from [Link]

• Al-Warhi, T. I., et al. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(19), 6537. Retrieved from [Link]

• Ramu, V. G., et al. (2014). DEPBT as Coupling Reagent To Avoid Racemization in a Solution-Phase Synthesis of a Kyotorphin Derivative. ResearchGate. Retrieved from [Link]

• Thomson, R. J., & Souers, A. J. (2018). Decreased proteasomal cleavage at nitrotyrosine sites in proteins and peptides. Free Radical Biology and Medicine, 120, 136-144. Retrieved from [Link]

Sources

• 1. Protein Tyrosine Nitration: Biochemical Mechanisms and Structural Basis of its Functional Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tyrosine-Nitrated Proteins: Proteomic and Bioanalytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Decreased proteasomal cleavage at nitrotyrosine sites in proteins and peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein tyrosine nitration: biochemical mechanisms and structural basis of functional effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Epimerisation in Peptide Synthesis [mdpi.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. researchgate.net [researchgate.net]
• 8. peptide.com [peptide.com]
• 9. Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

advantages of using Boc-3-nitro-L-tyrosine over other protective groups

The following guide details the technical advantages of using Boc-3-nitro-L-tyrosine in peptide synthesis. It focuses on its role as a robust, site-specific building block that solves solubility and stability challenges inherent to alternative strategies like Fmoc chemistry or post-synthetic nitration.

[1]

Executive Summary: The Case for Boc-3-nitro-L-tyrosine

In complex peptide synthesis, Boc-3-nitro-L-tyrosine (Boc-Tyr(3-NO₂)-OH) offers a distinct advantage over Fmoc alternatives and post-synthetic modification strategies. Its primary value lies in chemical orthogonality and conformational stability .

Unlike standard Tyrosine, the 3-nitro derivative possesses a phenolic hydroxyl with a significantly lowered pKa (~7.2 vs. ~10.0 for Tyr).[1] In Fmoc chemistry , the requisite basic deprotection steps (using piperidine) deprotonate this hydroxyl, generating a phenolate anion. This anion frequently causes peptide aggregation , insolubility , and O-acylation side reactions .

Boc chemistry , operating under acidic/neutral conditions, maintains the 3-nitro-tyrosine in its protonated, neutral state. This prevents aggregation during chain assembly and eliminates the need for additional O-protection (e.g., Bzl or 2-Br-Z), streamlining the synthetic pathway. Furthermore, it serves as the industry-standard "masked" precursor for 3-aminotyrosine , a highly oxidation-sensitive residue that cannot be introduced directly.

Technical Comparison: Boc vs. Fmoc & Alternative Groups[3]

The following table contrasts Boc-3-nitro-L-tyrosine with its primary alternatives, highlighting the mechanistic reasons for its superior performance in specific contexts.

Feature	Boc-3-nitro-L-tyrosine	Fmoc-3-nitro-L-tyrosine	Boc-Tyr(Bzl)-OH (Post-Nitration)
Reaction Environment	Acidic/Neutral (TFA/DCM)	Basic (Piperidine/DMF)	Acidic (Synthesis) -> Radical (Nitration)
Phenol State during Synthesis	Protonated (Neutral) (pKa ~7.2 < pH of reaction)	Deprotonated (Anionic) (pKa ~7.2 < pH ~11 of Piperidine)	Protected (Ether)
Solubility Risk	Low. Neutral side chain maintains solubility in DCM/DMF.	High. Phenolate anions induce aggregation and "gelation" of resin.	Low (until deprotection).
Side Reactions	Minimal.	O-Acylation of the phenolate during subsequent couplings.	Non-specific Nitration. Hard to control site specificity.
3-Amino-Tyr Access	Excellent. Stable precursor, reduced on-resin or in solution.	Good , but synthesis is harder due to aggregation.	N/A
Cleavage Conditions	HF (Anhydrous) or TFMSA	TFA	HF

Mechanistic Insight: The "pKa Trap"

The diagram below illustrates why Boc chemistry is chemically superior for handling the acidic 3-nitro-tyrosine residue compared to Fmoc chemistry.

Figure 1: The "pKa Trap." In Fmoc synthesis, the basic deprotection step ionizes the nitro-tyrosine side chain, leading to aggregation. Boc synthesis avoids this by maintaining an acidic/neutral environment.

Application: The "Masked Precursor" Protocol (Synthesis of 3-Aminotyrosine)

Direct incorporation of 3-aminotyrosine is impractical because the amino-phenol moiety oxidizes rapidly to form quinones and cross-linked byproducts. The standard authoritative protocol uses Boc-3-nitro-L-tyrosine as a stable "mask," which is reduced to the amine after peptide assembly.

Step-by-Step Methodology

Phase 1: Peptide Assembly (Boc Chemistry)

• Resin Loading: Use PAM or MBHA resin (0.5 mmol/g).

• Coupling: Activate Boc-3-nitro-L-tyrosine (3 eq) with HOBt/DIC in DMF/DCM.

  • Note: No side-chain protection is required for the Nitro-Tyr OH group in this protocol due to the electron-withdrawing nitro group reducing nucleophilicity.

• Deprotection: Remove Boc groups with 50% TFA in DCM (standard protocol).

Phase 2: On-Resin Reduction (Nitro -> Amino) This step converts the stable Nitro group to the active Amino group.

• Reagent Prep: Prepare a solution of Sodium Dithionite (Na₂S₂O₄) (1.0 M) and K₂CO₃ (0.5 M) in water/DMF (1:1 v/v). Alternatively, use SnCl₂ in DMF for anhydrous conditions.

• Reaction: Treat the resin-bound peptide with the reducing solution for 30–60 minutes at room temperature.

  • Visual Check: The resin color typically shifts from yellow (Nitro) to colorless/pale (Amino).

• Wash: Extensively wash with water, DMF, then DCM to remove salts.

Phase 3: Cleavage

• HF Cleavage: Treat resin with anhydrous HF/p-cresol (90:10) at 0°C for 1 hour.

  • Why HF? HF is non-oxidizing and preserves the sensitive 3-amino-tyrosine better than some radical-prone TFA cocktails.

• Precipitation: Precipitate crude peptide in cold diethyl ether.

Workflow Diagram: Masked Precursor Strategy

Figure 2: The "Masked Precursor" workflow allows the synthesis of oxidation-sensitive 3-aminotyrosine peptides by utilizing the stability of the Boc-3-nitro-L-tyrosine building block.

Stability Data & Performance Metrics

When compared to post-synthetic nitration (using tetranitromethane), the Boc-3-nitro-L-tyrosine building block approach yields significantly higher purity and specificity.

Metric	Building Block Strategy (Boc-3-NO₂-Tyr)	Post-Synthetic Nitration (Tetranitromethane)
Site Specificity	100% (Defined by sequence)	Poor (Nitrates all Tyr and Trp residues)
Yield	>85% (Typical coupling efficiency)	Variable (Dependent on protein fold/access)
Side Products	Minimal	High (Cross-linking, oxidation of Met/Cys)
Proteolytic Stability	High (Resistant to Chymotrypsin)	N/A

Biomarker Application: Peptides containing 3-nitro-tyrosine are resistant to proteasomal degradation (specifically chymotrypsin-like activity), making Boc-3-nitro-L-tyrosine an essential tool for designing stable biomarkers for oxidative stress research [1].

References

• Decreased proteasomal cleavage at nitrotyrosine sites in proteins and peptides. Source: Redox Biology (via NCBI/PMC) URL:[Link]

• Analysis of Peptides and Proteins Containing Nitrotyrosine. Source: Journal of the American Society for Mass Spectrometry URL:[2][Link]

• Engineering and Characterization of 3-Aminotyrosine-Derived Peptides. Source: NIH / PubMed Central URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. files01.core.ac.uk [files01.core.ac.uk]

assessing the purity of synthesized Boc-3-nitro-L-tyrosine peptides

An In-Depth Comparative Guide to Assessing the Purity of Synthesized Boc-3-nitro-L-tyrosine Peptides

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Purity in Peptides Containing Modified Amino Acids

Boc-3-nitro-L-tyrosine is a crucial derivative used in the synthesis of peptide-based therapeutics, particularly for research in oncology and neurological disorders.[1] The introduction of a nitro group onto the tyrosine side chain modifies the peptide's electronic properties, stability, and potential for further functionalization, making it a valuable building block in drug development.[1][2] However, the successful synthesis and application of these modified peptides are fundamentally dependent on their purity.

Impurities, which can arise during solid-phase peptide synthesis (SPPS) or subsequent handling, are not benign passengers.[3][4] They can include deletion sequences, truncated peptides, products of incomplete deprotection, or diastereomers formed via racemization.[5][6][7] Such impurities can drastically alter the peptide's biological activity, introduce toxicity, or compromise the reproducibility of experimental results.[8] Therefore, a robust, multi-faceted analytical strategy is not just a quality control measure; it is a prerequisite for generating reliable scientific data and ensuring therapeutic safety.[9][10]

This guide provides a comprehensive comparison of the essential analytical techniques for assessing the purity of Boc-3-nitro-L-tyrosine containing peptides. We will move beyond mere protocols to explain the underlying principles and causal logic, empowering researchers to design and interpret their purity analyses with confidence.

The Synthetic Landscape: Understanding Potential Impurities

The vast majority of synthetic peptides are produced via Solid Phase Peptide Synthesis (SPPS), using either Boc or Fmoc chemistry. While efficient, this stepwise process can inevitably lead to a heterogeneous crude product. Understanding the origin of impurities is the first step in selecting the appropriate analytical tools to detect them.

Common Process-Related Impurities in SPPS:

• Deletion Sequences: Result from an incomplete coupling reaction, where an amino acid is skipped in the sequence.[7]

• Truncated Sequences: Occur due to incomplete deprotection of the N-terminus, preventing further chain elongation.[3]

• Incomplete Deprotection: Side-chain protecting groups (beyond the N-terminal Boc) may not be fully removed during the final cleavage step.[5][6]

• Oxidation/Reduction: Residues like methionine or tryptophan are susceptible to oxidation. The nitro group on 3-nitro-L-tyrosine itself can also be subject to unintended reduction under certain cleavage conditions.[5]

• Racemization: The chiral integrity of amino acids can be compromised, leading to the formation of diastereomers, which can have significantly different biological activities.[5][11]

A multi-step approach involving purification followed by orthogonal analytical validation is essential to ensure the final product is suitable for its intended use.

Caption: Overall workflow from peptide synthesis to final purity validation.

I. The Workhorse: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the gold standard for quantifying peptide purity.[12][13] Its separation principle is based on the differential partitioning of analytes between a nonpolar stationary phase (typically C8 or C18 alkyl chains) and a polar mobile phase. More hydrophobic peptides interact more strongly with the stationary phase and thus have longer retention times.

Why it's the standard: The method provides high-resolution separation of the target peptide from closely related impurities, such as deletion and truncated sequences, which often have slightly different hydrophobicities.[3] UV detection, typically at 210-230 nm where the peptide backbone absorbs, allows for accurate quantification of the relative peak areas.[3]

Comparative Analysis of HPLC Stationary Phases

The choice of column chemistry is critical for achieving optimal separation.

Parameter	C18 Column	C8 Column	Phenyl Column
Principle	Strong hydrophobic interactions.	Moderate hydrophobic interactions.	Alternative selectivity via π-π interactions with aromatic residues.[13]
Best For	General-purpose analysis of peptides up to 50 amino acids.[13]	More hydrophobic or larger peptides (>30 amino acids) to reduce retention times.[13]	Peptides rich in aromatic amino acids, including tyrosine and 3-nitro-tyrosine.
Resolution	Typically provides the highest resolution for small to medium peptides.	May offer better peak shape for very hydrophobic peptides.	Can resolve impurities that co-elute on C18/C8 columns.
Consideration	Can lead to very long run times or irreversible binding for large, "sticky" peptides.	May not provide sufficient retention for very small, polar peptides.	Selectivity is highly dependent on peptide sequence.

Experimental Protocol: RP-HPLC Purity Assessment

This protocol outlines a standard method for determining the purity of a lyophilized Boc-3-nitro-L-tyrosine peptide.

• Sample Preparation:

  • Accurately weigh ~1 mg of the lyophilized peptide.

  • Dissolve in a suitable diluent to a final concentration of 1 mg/mL. A common starting diluent is 0.1% Trifluoroacetic Acid (TFA) in water.

  • Vortex gently to ensure complete dissolution.

• HPLC System & Conditions:

  • System: A standard HPLC or UHPLC system with a UV/Vis or Diode Array Detector (DAD).[3][12]

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% (v/v) TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 220 nm for the peptide backbone. A secondary wavelength, such as 356 nm, can be monitored as 3-nitrotyrosine has a specific absorbance there, which can help confirm the identity of the main peak.[14][15]

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

• Gradient Elution:

  • A linear gradient is typically employed to elute peptides of varying hydrophobicity. A representative gradient is:

    • 0-5 min: 5% B

    • 5-35 min: 5% to 65% B

    • 35-40 min: 65% to 95% B

    • 40-45 min: Hold at 95% B

    • 45-50 min: Return to 5% B and equilibrate.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity as the percentage of the main peak area relative to the total area of all peaks.

  • Regulatory guidelines often require that any impurity above 0.10% be reported.[3][10]

II. Identity and Impurity Profiling: Mass Spectrometry (MS)

While HPLC-UV provides quantitative purity, it does not confirm the identity of the peaks. Mass spectrometry is the definitive technique for determining the molecular weight of the peptide and its impurities.[9][12] When coupled directly with HPLC (LC-MS), it becomes a powerful tool for impurity profiling.

Causality: Why LC-MS is Essential An LC-MS system feeds the eluent from the HPLC column directly into the mass spectrometer. As each peak (the main peptide and each impurity) elutes, the MS detector determines its mass-to-charge ratio (m/z). This allows for the unambiguous confirmation that the main peak's mass matches the theoretical mass of the target Boc-3-nitro-L-tyrosine peptide. Furthermore, the masses of impurity peaks can be used to deduce their likely identity (e.g., a mass difference of -129 Da could indicate a missing glycine residue).

Comparison of Ionization Techniques for Peptides

Technique	Electrospray Ionization (ESI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Principle	A high voltage is applied to a liquid to create an aerosol, generating charged droplets from which ions are liberated.	The analyte is co-crystallized with a matrix. A laser pulse desorbs and ionizes the analyte.
Coupling	Easily coupled with HPLC (LC-MS) for real-time analysis of separated peaks.[12]	Typically an offline technique; fractions from HPLC are collected and spotted onto a MALDI plate.
Ionization	"Soft" ionization that produces multiply charged ions (e.g., [M+2H]²⁺, [M+3H]³⁺), which is useful for large molecules.	Also a "soft" technique, but predominantly produces singly charged ions ([M+H]⁺).
Best For	Routine identity confirmation, impurity profiling, and complex mixture analysis.	High-throughput screening and analysis of purified fractions. Can be sensitive to decomposition of nitrotyrosine-containing peptides.[16]

Experimental Protocol: LC-MS Identity Confirmation

• System: An HPLC system coupled to an ESI mass spectrometer (e.g., a single quadrupole or a high-resolution instrument like a Q-TOF).

• Chromatography: Use the same RP-HPLC method as described above, but replace the TFA in the mobile phase with 0.1% formic acid. TFA is an ion-pairing agent that can suppress the MS signal; formic acid is more MS-friendly.

• MS Parameters (ESI - Positive Ion Mode):

  • Scan Range: m/z 300–2000.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

• Data Analysis:

  • Extract the mass spectrum for the main chromatographic peak.

  • Deconvolute the spectrum (if multiply charged ions are present) to determine the molecular weight.

  • Compare the observed molecular weight to the calculated theoretical mass of the Boc-3-nitro-L-tyrosine peptide.

  • Analyze the mass spectra of impurity peaks to tentatively identify them.

III. Orthogonal Methods for Complete Confidence

Relying on a single analytical technique is insufficient for comprehensive purity assessment. Orthogonal methods, which measure different physicochemical properties, are crucial for a complete picture.[17][18]

Caption: Decision tree for selecting the appropriate analytical method.

A. Structural Verification: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of individual atoms within the peptide, making it a powerful tool for confirming the primary structure and identifying subtle impurities that might be missed by MS.[19][20][21] While not a routine purity assay, it is invaluable for structural characterization of the final product.

• ¹H NMR: Can confirm the presence of the Boc protecting group (a large singlet around 1.4 ppm) and the aromatic protons of the 3-nitro-tyrosine residue.

• 2D NMR (e.g., TOCSY, NOESY): Can be used to assign resonances to specific amino acids in the sequence and confirm their connectivity, providing definitive structural proof.[21]

B. Chiral Purity Analysis

The synthesis process, particularly the activation step for amino acid coupling, can sometimes cause racemization, converting the L-amino acid into a D-amino acid. Since biological systems are highly stereospecific, even small amounts of a diastereomeric impurity can be problematic.[11]

Methodology: Chiral purity is typically assessed by HPLC using a chiral stationary phase (CSP).[11][22] Alternatively, an indirect method involves derivatizing the peptide's constituent amino acids (after hydrolysis) with a chiral reagent to form diastereomers, which can then be separated on a standard reversed-phase column.[23][24]

Conclusion: An Integrated, Self-Validating Approach

Assessing the purity of a synthesized Boc-3-nitro-L-tyrosine peptide is not a single measurement but a systematic process of investigation. A self-validating system, grounded in scientific integrity, should be employed. The high-resolution separation power of RP-HPLC establishes the quantitative purity profile. This profile is then validated by LC-MS , which confirms the identity of the main peak and provides crucial mass information about impurities. For definitive structural confirmation or to resolve complex impurity profiles, NMR and chiral analysis serve as essential orthogonal techniques. By integrating these methods, researchers can ensure that their modified peptides meet the stringent purity requirements for their critical applications in research and drug development, leading to more reliable and reproducible scientific outcomes.

References

• International Journal of Science and Research Archive. (2025). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. [Link]

• Almac Group. (n.d.). Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. [Link]

• Gomes, A., et al. (2017). Development of a new HPLC-based method for 3-nitrotyrosine quantification in different biological matrices. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Van Dorpe, S., et al. (2012). Purity profiling of Peptide Drugs. ResearchGate. [Link]

• Purdue University. (n.d.). Live qualification/validation of purity methods for protein products. [Link]

• Sebestik, J., et al. (2020). Monitoring peptide tyrosine nitration by spectroscopic methods. Amino Acids. [Link]

• Verified Peptides. (n.d.). Peptide Quality: Importance of Third-Party Validation. [Link]

• Royal Society of Chemistry. (2022). Self-assembly of Boc-p-nitro-L-phenylalanyl-p-nitro-L-phenylalanine and Boc-L-phenylalanyl-L-tyrosine in solution and into piezoelectric electrospun fibers. [Link]

• Biovera. (2024). HPLC Analysis Methods for Peptide Characterization. [Link]

• ResolveMass Laboratories Inc. (2026). Peptide Characterization by RP-HPLC for Regulatory Submissions. [Link]

• Guranda, D. T., et al. (2011). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. PMC. [Link]

• Miller, L. N., et al. (2015). Design of a Protein Motif Responsive to Tyrosine Nitration and an Encoded Turn-Off Sensor of Tyrosine Nitration. PMC. [Link]

• Liu, C. F., & Tam, J. P. (2001). Orthogonal ligation strategies for peptide and protein. PubMed. [Link]

• Waters Corporation. (n.d.). Synthetic Peptide Characterization and Impurity Profiling. [Link]

• Bechinger, B. (1999). Peptide structural analysis by solid-state NMR spectroscopy. PubMed. [Link]

• Gyros Protein Technologies. (n.d.). Better Purities With Orthogonal Peptide Purification Using PEC. [Link]

• MtoZ Biolabs. (n.d.). NMR Peptide Structure Analysis. [Link]

• BioPharmaSpec. (2025). Managing Product-Related Impurities in Synthetic Peptides. [Link]

• ACS Publications. (n.d.). Identification and Relative Quantification of Tyrosine Nitration in a Model Peptide Using Two-Dimensional Infrared Spectroscopy. [Link]

• PubMed. (2017). Development of a new HPLC-based method for 3-nitrotyrosine quantification in different biological matrices. [Link]

• MolecularCloud. (2023). 6 peptide impurities that appear during the synthesis & storage of peptides. [Link]

• MtoZ Biolabs. (n.d.). NMR Peptide Structure Analysis. [Link]

• ResearchGate. (n.d.). Typical examples of impurities observed in synthesized peptides. [Link]

• Xtalks. (2022). A More Effective Purification of Therapeutic Peptides Using Orthogonal Techniques. [Link]

• Hilaris Publisher. (2011). Purity Profiling of Peptide Drugs. [Link]

• ResolveMass Laboratories Inc. (2025). Impurity profiling in peptides: Why It Matters in Drug Development. [Link]

• ResearchGate. (2017). Development of a new HPLC-based method for 3-nitrotyrosine quantification in different biological matrices. [Link]

• Bartesaghi, S., & Radi, R. (2018). Tyrosine-Nitrated Proteins: Proteomic and Bioanalytical Aspects. PMC. [Link]

• ResearchGate. (2021). What is the use of Carbon and Proton NMR Spectrum in Peptide Analysis?. [Link]

• Lühle, J., et al. (2023). Investigation of Impurities in Peptide Pools. MDPI. [Link]

• Waters Corporation. (n.d.). LC-UV/MS-based Synthetic Peptide Identification and Impurity Profiling Using the ACQUITY QDa Detector with ProMass Software. [Link]

• Agilent. (2023). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. [Link]

• CORE. (n.d.). Analysis of Peptides and Proteins Containing Nitrotyrosine by Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. [Link]

• ChemRxiv. (2024). A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory Instruction in Protein Biomolecular NMR Spectroscopy. [Link]

• ResearchGate. (2014). An Orthogonal Fusion Tag for Efficient Protein Purification. [Link]

• LCGC International. (2023). Breakthrough Method for Peptide Purity Analysis: Gas Chromatography–Isotope Dilution Infrared Spectrometry Takes Center Stage. [Link]

• Royal Society of Chemistry. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. [Link]

• SK pharmteco. (n.d.). Chiral Purity Analysis – Know What Both Hands Are Doing. [Link]

• Wiley Online Library. (2018). Tyrosine-Rich Peptides as a Platform for Assembly and Material Synthesis. [Link]

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A Researcher's Guide to a Critical Specificity Assessment: Cross-Reactivity of Anti-3-Nitrotyrosine Antibodies with Boc-Protected Analogs

This guide provides a comprehensive framework for evaluating the cross-reactivity of anti-3-nitrotyrosine antibodies, with a specific focus on tert-butyloxycarbonyl (Boc)-protected amino acids. The Boc protecting group is ubiquitously employed in peptide synthesis, making it a potential source of unforeseen cross-reactivity in complex biological and synthetic samples.[3] Here, we delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present a clear path for data interpretation.

The Rationale: Structural Similarity and the Imperative for Validation

The potential for cross-reactivity between anti-3-NT antibodies and Boc-protected amino acids stems from the alteration of the tyrosine residue. While the addition of a nitro group to the phenyl ring of tyrosine creates the specific epitope for anti-3-NT antibodies, the addition of a bulky Boc group to the amino group of an amino acid could, in theory, sterically hinder or electronically alter the local environment in a way that might be recognized by some antibody clones.[4]

Therefore, it is not sufficient to rely solely on manufacturer-stated specificity, which typically confirms a lack of cross-reactivity with unmodified tyrosine.[5][6] A rigorous, in-house validation is essential to ensure the antibody's performance in the specific context of your experimental system, especially if it involves synthetic peptides or other components where Boc-protected residues may be present.

Comparative Analysis of Key Molecules

A foundational understanding of the molecular structures is critical to appreciating the potential for cross-reactivity.

Molecule	Chemical Formula	Molecular Weight ( g/mol )	Key Structural Features
L-Tyrosine	C₉H₁₁NO₃	181.19	Parent amino acid with a phenol side chain.
3-Nitro-L-tyrosine	C₉H₁₀N₂O₅	226.19	Addition of a nitro group (NO₂) at the 3-position of the phenyl ring.[7][8][9][10]
Boc-L-tyrosine	C₁₄H₁₉NO₅	281.30	Addition of a tert-butyloxycarbonyl (Boc) group to the alpha-amino group.[11][12]

Below is a diagram illustrating the structural comparison of L-Tyrosine, 3-Nitro-L-tyrosine, and Boc-L-tyrosine.

Caption: Molecular structures of L-Tyrosine, 3-Nitro-L-tyrosine, and Boc-L-tyrosine.

Experimental Validation: Protocols for Assessing Cross-Reactivity

We present two robust, complementary methods for evaluating the cross-reactivity of anti-3-NT antibodies: Competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Dot Blot analysis .

Competitive ELISA: Quantifying Specificity

Competitive ELISA is a highly sensitive method for quantifying the specificity of an antibody.[13][14][15] The principle lies in the competition between a known antigen coated on the plate and a free antigen in solution for binding to the primary antibody. A high degree of cross-reactivity will result in a significant decrease in signal as the free, cross-reacting molecule inhibits the antibody from binding to the coated antigen.

Caption: Workflow for the competitive ELISA to assess antibody cross-reactivity.

Materials:

• High-binding 96-well microtiter plates

• Anti-3-nitrotyrosine antibody (the antibody to be tested)

• Nitrated Bovine Serum Albumin (Nitrated-BSA) as the coating antigen

• Bovine Serum Albumin (BSA) for blocking

• 3-Nitro-L-tyrosine (positive control competitor)[1][9]

• Boc-L-tyrosine (test competitor)[11]

• L-tyrosine (negative control competitor)

• HRP-conjugated secondary antibody (e.g., anti-mouse IgG-HRP)

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Coating buffer (0.1 M carbonate-bicarbonate, pH 9.6)

• Wash buffer (PBS with 0.05% Tween-20, PBST)

• Blocking buffer (5% BSA in PBST)

• Dilution buffer (1% BSA in PBST)

Procedure:

• Coating:

  • Dilute Nitrated-BSA to 1-10 µg/mL in coating buffer.

  • Add 100 µL of the diluted Nitrated-BSA to each well of a 96-well plate.

  • Incubate overnight at 4°C.[16]

  • Wash the plate three times with 200 µL of wash buffer per well.[16]

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with wash buffer.[16]

• Competition:

  • Prepare serial dilutions of the competitor solutions (3-Nitro-L-tyrosine, Boc-L-tyrosine, and L-tyrosine) in dilution buffer. A wide concentration range is recommended (e.g., 1 µM to 1 mM).

  • Dilute the primary anti-3-NT antibody to its optimal working concentration in dilution buffer.

  • In a separate plate or tubes, mix equal volumes of the diluted antibody and each competitor dilution.

  • Incubate this mixture for 1 hour at room temperature to allow the antibody to bind to the free competitor.[16][17]

• Incubation:

  • Transfer 100 µL of the antibody-competitor mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate five times with wash buffer.

• Detection:

  • Dilute the HRP-conjugated secondary antibody in dilution buffer according to the manufacturer's instructions.

  • Add 100 µL of the diluted secondary antibody to each well.

  • Incubate for 1 hour at room temperature.[16]

  • Wash the plate five times with wash buffer.

• Development and Measurement:

  • Add 100 µL of TMB substrate to each well and incubate in the dark until a blue color develops (typically 15-30 minutes).

  • Stop the reaction by adding 50 µL of stop solution to each well. The color will change to yellow.

  • Read the absorbance at 450 nm using a microplate reader.

The results are typically plotted as the percentage of inhibition versus the competitor concentration. A significant inhibition curve for Boc-L-tyrosine would indicate cross-reactivity. The IC₅₀ (the concentration of competitor that inhibits 50% of the antibody binding) can be calculated to quantify the degree of cross-reactivity relative to the positive control (3-Nitro-L-tyrosine).

Expected Outcome	Interpretation
3-Nitro-L-tyrosine:	Strong inhibition (low IC₅₀).
Boc-L-tyrosine:	No significant inhibition: High specificity of the antibody. Significant inhibition: Cross-reactivity is present.
L-Tyrosine:	No significant inhibition.

Dot Blot: A Rapid Qualitative Assessment

The dot blot is a simpler, faster method for qualitatively assessing antibody specificity.[18][19] It involves spotting the antigens directly onto a membrane and probing with the antibody of interest. While less quantitative than ELISA, it provides a clear visual indication of cross-reactivity.[20]

Caption: Workflow for the dot blot analysis of antibody cross-reactivity.

Materials:

• Nitrocellulose or PVDF membrane

• Nitrated-BSA (positive control)

• Boc-Tyrosine conjugated to BSA (Boc-Tyr-BSA) (test antigen)

• BSA (negative control)

• Anti-3-nitrotyrosine antibody

• HRP-conjugated secondary antibody

• Blocking buffer (5% non-fat dry milk in TBST)

• Wash buffer (Tris-buffered saline with 0.1% Tween-20, TBST)

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Antigen Spotting:

  • Prepare serial dilutions of Nitrated-BSA, Boc-Tyr-BSA, and BSA in PBS (e.g., from 1 mg/mL down to 1 ng/mL).

  • Carefully spot 1-2 µL of each dilution onto a dry nitrocellulose membrane. Mark the location of each spot.

  • Allow the membrane to air dry completely.

• Blocking:

  • Immerse the membrane in blocking buffer and incubate for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Dilute the anti-3-NT antibody in blocking buffer to its recommended concentration for Western blotting.

  • Incubate the membrane in the primary antibody solution for 1-2 hours at room temperature or overnight at 4°C.

• Washing:

  • Wash the membrane three times for 10 minutes each with wash buffer.

• Secondary Antibody Incubation:

  • Dilute the HRP-conjugated secondary antibody in blocking buffer.

  • Incubate the membrane in the secondary antibody solution for 1 hour at room temperature.

• Final Washes:

  • Wash the membrane three times for 10 minutes each with wash buffer.

• Detection:

  • Prepare the ECL substrate according to the manufacturer's instructions.

  • Incubate the membrane in the ECL substrate for the recommended time.

  • Capture the chemiluminescent signal using an imaging system.

The intensity of the spots will indicate the level of antibody binding.

Expected Outcome	Interpretation
Nitrated-BSA:	Strong signal at all dilutions.
Boc-Tyr-BSA:	No signal or very faint signal: High specificity. Strong signal: Significant cross-reactivity.
BSA:	No signal.

Conclusion: Upholding Scientific Rigor

The validation of antibody specificity is a cornerstone of reliable and reproducible research. While anti-3-nitrotyrosine antibodies are invaluable tools, their potential for cross-reactivity with structurally related molecules, such as Boc-protected amino acids, cannot be overlooked. The competitive ELISA and dot blot protocols outlined in this guide provide a robust framework for researchers to independently verify the specificity of their antibodies. By investing the time in these critical validation steps, scientists can ensure the accuracy of their findings and contribute to the advancement of knowledge in the field of oxidative stress and disease pathology.

References

• Ghesquiere, B., et al. (2022). Creating a Selective Nanobody Against 3-Nitrotyrosine Containing Proteins. Frontiers in Molecular Biosciences, 9, 833731. [Link]

• Bio-Rad. (n.d.). Western Blotting Immunodetection Techniques. Retrieved from [Link]

• Ferrer-Sueta, G., et al. (2018). 3-Nitrotyrosine and related derivatives in proteins: precursors, radical intermediates and impact in function. Essays in Biochemistry, 62(4), 543-563. [Link]

• PubChem. (n.d.). 3-nitro-L-tyrosine. Retrieved from [Link]

• ResearchGate. (n.d.). Dot-blot cross-reactivity assay to define the specificity of a general... Retrieved from [Link]

• Creative Diagnostics. (n.d.). Competitive ELISA Protocol. Retrieved from [Link]

• PubMed. (2024). Exploration of Nitrotyrosine-Containing Proteins and Peptides by Antibody-Based Enrichment Strategies. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Wikipedia. (n.d.). Nitrotyrosine. Retrieved from [Link]

• Agrisera. (n.d.). Anti-3-nitroY | Nitrotyrosine (25 µg). Retrieved from [Link]

• CORE. (n.d.). Analysis of Peptides and Proteins Containing Nitrotyrosine by Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Dot-blotting: A quick method for expression analysis of recombinant proteins. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Competitive ELISA Protocol. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Microbe Notes. (2010). Competitive ELISA Protocol and Animation. Retrieved from [Link]

• PubChem. (n.d.). Boc-tyr(boc)-OH. Retrieved from [Link]

• National Institutes of Health. (2019). Unique Chemistry along the Spectrum of Peroxynitrite-Mediated Nitration of Tyrosine. Retrieved from [Link]

• Journal of the American Chemical Society. (2024). Protein Tyrosine Amination: Detection, Imaging, and Chemoproteomic Profiling with Synthetic Probes. Retrieved from [Link]

• Sino Biological. (n.d.). Competitive ELISA. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• RSC Publishing. (2013). Dual protection of amino functions involving Boc. Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

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Safety & Regulatory Compliance

Boc-3-nitro-L-tyrosine: Laboratory Disposal &amp; Safety Guide

[1]

Executive Summary & Immediate Action

Do not treat this compound as generic organic waste. While Boc-3-nitro-L-tyrosine (CAS: 5575-03-1) is chemically stable under standard storage, its dual-functional nature (acid-labile carbamate + reducible nitro group) creates specific hazards in mixed-waste streams.[1]

The "Stop & Check" Rule: Before disposing of any vial or reaction mixture containing this compound, verify the pH of the waste container. Never add this compound to a waste stream with pH < 2 or > 12 without prior neutralization.

Chemical Profiling & Hazard Logic

To ensure safety, we must understand the causality of the hazard, not just the classification.

Structural Hazard Analysis

The molecule contains two distinct moieties that dictate its disposal pathway:[2]

• The Boc Group (tert-Butyloxycarbonyl):

  • Mechanism:[3][4][5] Acid-labile. Upon contact with strong acids (TFA, HCl), it decomposes to release isobutylene gas and CO₂.[]

  • Disposal Risk:[7] If thrown into an acidic waste carboy, it can pressurize the container, leading to cap failure or rupture.

• The Nitro Group (-NO₂ at C3):

  • Mechanism:[3][4][5] Oxidizing potential.[7] While sterically hindered and generally stable on the tyrosine ring, it remains energetic.

  • Disposal Risk:[7] Incompatible with strong reducing agents (hydrides, active metals). Exothermic reduction can trigger thermal runaway in a closed waste drum.

Property & Classification Matrix

Property	Specification	Disposal Implication
Physical State	Yellow crystalline powder	Solid waste stream (unless dissolved).[1]
CAS Number	5575-03-1	Use for waste manifesting.[1]
Acidity (pKa)	~3.5 (COOH), ~7.0 (Phenolic OH)	Weak acid; compatible with neutral organic waste.[1]
Flash Point	N/A (Solid)	Combustible; segregate from oxidizers.[1]
RCRA Status	Not P-listed or U-listed	Classify as Hazardous Waste (Irritant) .[1]
Incompatibilities	Strong Acids, Strong Bases, Reducers	Strict Segregation Required.

Pre-Disposal Stabilization Protocol

Goal: Render the material chemically inert before it enters the central waste stream.

Scenario A: Dry Solid (Expired/Surplus Reagent)

• Do not dissolve. Keep in original container if possible.

• If the original container is compromised, transfer to a high-density polyethylene (HDPE) wide-mouth jar.

• Label clearly: "Solid Organic Waste - Contains Nitro-aromatics."

Scenario B: Reaction Mixture (In Solution)

• Step 1: Quench Reactivity. If the solution contains unreacted coupling agents (EDC/DCC) or base, neutralize to pH 6–8.

• Step 2: Solvent Check.

  • Halogenated (DCM, Chloroform): Segregate to Halogenated Waste.

  • Non-Halogenated (DMF, Methanol): Segregate to Non-Halogenated Waste.[7]

• Step 3: Acid Scavenging. If the solution was acidic (e.g., post-workup), add solid Sodium Bicarbonate (

  ) until gas evolution ceases before bottling.

Waste Stream Segregation Logic

Visualizing the decision-making process prevents cross-contamination hazards.

Figure 1: Decision matrix for segregating Boc-3-nitro-L-tyrosine waste streams to prevent incompatibility incidents.

Detailed Disposal Procedures

Solid Waste (Preferred Method)

The safest disposal method for Boc-3-nitro-L-tyrosine is High-Temperature Incineration .[1]

• Collection: Place the solid material in a screw-cap container.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "Boc-3-nitro-L-tyrosine" (Do not use abbreviations like "Boc-Tyr(NO2)").[1]

  • Hazards: Check "Irritant" and "Toxic".

• Storage: Store in a cool, dry cabinet away from light until pickup.

• Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) team for incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility).

Liquid Waste (Aqueous/Organic Mixtures)

If the compound is dissolved (e.g., HPLC waste, mother liquor):

• Container Selection: Use standard safety carboys (HDPE or Glass). Ensure the cap is vented if there is any risk of recent acidification.

• Volume Limit: Do not fill containers >90% to allow headspace for potential gas expansion from Boc-decomposition.

• Segregation:

  • NEVER mix with: Nitric acid, Perchloric acid, or Sodium Borohydride solutions.

  • ALWAYS separate from heavy metal waste (to prevent formation of metal-nitro complexes).

Emergency Contingencies

Spills (Solid Powder)

• PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95 or P100 respirator to prevent inhalation (nitro-aromatics can be respiratory sensitizers).

• Containment: Cover the spill with wet paper towels to prevent dust generation.

• Cleanup: Scoop up the wet slurry. Wipe the area with 10% ethanol followed by soap and water.

• Disposal: Place all cleanup materials into a sealable bag and treat as Solid Hazardous Waste .

Accidental Exposure

• Skin: Wash with soap and water for 15 minutes. The nitro group can cause yellow staining (xanthoproteic reaction) on skin proteins; this is harmless but persistent.

• Eyes: Flush immediately for 15 minutes. Seek medical attention if irritation persists.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 13341746, Boc-3-nitro-L-tyrosine. Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[8] Retrieved from [Link][1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link][1]

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• 5. A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs) - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01348K [pubs.rsc.org]
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• 8. cdn.caymanchem.com [cdn.caymanchem.com]

A Researcher's Guide to the Safe Handling of Boc-3-nitro-L-tyrosine: Personal Protective Equipment and Disposal

As a cornerstone in peptide synthesis and drug development, Boc-3-nitro-L-tyrosine is a valuable amino acid derivative.[1] Its utility, however, is paired with potential hazards that necessitate a robust understanding and implementation of safety protocols. This guide provides an in-depth, procedural framework for the safe handling of Boc-3-nitro-L-tyrosine, with a focus on the selection and use of appropriate Personal Protective Equipment (PPE), and compliant disposal practices. Our objective is to empower researchers, scientists, and drug development professionals with the knowledge to mitigate risks and foster a secure laboratory environment.

Understanding the Risks: Hazard Profile of Boc-3-nitro-L-tyrosine

Boc-3-nitro-L-tyrosine is a yellow powder that can cause serious eye irritation, skin irritation, and may cause respiratory irritation.[1][2][3] As a nitroaromatic compound, it belongs to a class of chemicals that are generally considered hazardous and potentially toxic.[4] Therefore, minimizing exposure through engineering controls and appropriate PPE is paramount.

Key Hazards:

• Eye Irritation: Direct contact with the eyes can cause serious irritation.[2][3]

• Skin Irritation: May cause skin irritation upon contact.[2][3]

• Respiratory Irritation: Inhalation of dust may lead to respiratory irritation.[3]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential when handling Boc-3-nitro-L-tyrosine. The following table summarizes the recommended PPE, and the subsequent sections provide a detailed explanation of their importance and proper use.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standard. A face shield should be worn over goggles when there is a risk of splashing.	To prevent eye contact with the powder, which can cause serious irritation.[2][3][5]
Hand Protection	Disposable nitrile gloves.	To prevent skin contact and irritation.[2][5][6][7][8] Nitrile gloves offer good resistance to a range of chemicals.
Body Protection	A properly fitting, buttoned lab coat.	To protect skin and personal clothing from contamination.[5][6]
Respiratory Protection	A NIOSH-approved respirator is required if engineering controls (like a fume hood) are not sufficient to control dust exposure.	To prevent inhalation of the powder, which can cause respiratory irritation.[3][9]

Eye and Face Protection: The First Line of Defense

Given that Boc-3-nitro-L-tyrosine can cause serious eye irritation, robust eye protection is non-negotiable.[2][3] Standard safety glasses are insufficient; chemical splash goggles that form a seal around the eyes are required to provide adequate protection from airborne powder. When handling larger quantities or when there is a potential for splashing, a face shield worn over the goggles offers an additional layer of protection for the entire face.[5]

Hand Protection: Preventing Dermal Exposure

Disposable nitrile gloves are recommended for handling Boc-3-nitro-L-tyrosine.[5][7][8] It is crucial to inspect gloves for any signs of damage before use and to remove them promptly and properly if they become contaminated. Always wash your hands thoroughly with soap and water after removing gloves.

Body Protection: Minimizing Contamination

A clean, properly fitting lab coat, kept buttoned, serves as a removable barrier to protect your skin and personal clothing from contamination.[5][6] In the event of a spill, a contaminated lab coat can be removed to quickly decontaminate the individual.

Respiratory Protection: Guarding Against Inhalation

Whenever possible, Boc-3-nitro-L-tyrosine should be handled in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the generation and inhalation of dust.[2][3] If engineering controls are not sufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator appropriate for particulates should be used.

Operational Plan: A Step-by-Step Guide to Safe Handling

The following workflow provides a procedural guide for the safe handling of Boc-3-nitro-L-tyrosine from receipt to disposal.

Safe handling workflow for Boc-3-nitro-L-tyrosine.

1. Preparation:

• Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for Boc-3-nitro-L-tyrosine.[1][2]

• Don Appropriate PPE: Put on all required PPE as outlined in the table above.

• Prepare the Workspace: Ensure the work area, preferably a chemical fume hood, is clean and uncluttered. Have spill cleanup materials readily available.

2. Handling:

• Receiving and Unpacking: Inspect the container for any damage or leaks upon receipt. Unpack in a well-ventilated area.

• Storage: Store Boc-3-nitro-L-tyrosine in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials.[2][6] Recommended storage temperature is often between 0 - 8 °C.[1]

• Weighing: To minimize dust generation, weigh the compound in a fume hood or a ventilated balance enclosure.

• Use in Experiment: Handle the compound with care, avoiding the creation of dust. Keep containers closed when not in use.[10]

3. Cleanup and Disposal:

• Decontamination: Clean the work area thoroughly after use.

• Waste Disposal: Dispose of unused material and contaminated waste (e.g., gloves, weigh boats) in a designated, labeled hazardous waste container.[2] All waste disposal must be in accordance with local, state, and federal regulations.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

• Hand Washing: Wash hands thoroughly with soap and water after completing the work and removing PPE.[8]

Disposal Plan: Ensuring Environmental and Personal Safety

Improper disposal of Boc-3-nitro-L-tyrosine and its associated waste can pose a risk to both individuals and the environment.

• Solid Waste: All solid waste contaminated with Boc-3-nitro-L-tyrosine, including empty containers, disposable labware, and used PPE, must be collected in a clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing Boc-3-nitro-L-tyrosine should be collected in a designated, labeled hazardous liquid waste container. Do not pour chemical waste down the drain.[11]

• Consult with EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream management and disposal procedures.

By adhering to these guidelines, researchers can confidently and safely utilize Boc-3-nitro-L-tyrosine in their work, contributing to scientific advancement while prioritizing personal and environmental well-being.

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-Nitro-L-tyrosine.
• Cambridge Isotope Laboratories, Inc. (2022). L-TYROSINE (13C9, 99%) - Safety Data Sheet.
• Metascience. (n.d.). Safety Data Sheet L-Tyrosine.
• Chem-Impex. (n.d.). Boc-3-nitro-L-tyrosine.
• Carl ROTH. (n.d.). Safety Data Sheet: Boc-L-Tyrosine.
• Carl ROTH. (2024). Safety Data Sheet: 3-Nitro-L-tyrosine.
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• ResearchGate. (n.d.). Major mechanisms of toxicity of nitroaromatic compounds.
• Allan Chemical Corporation. (2025). How to Choose PPE for Chemical Work.
• Massachusetts Institute of Technology. (n.d.). SAFETY.
• 3M. (n.d.). Polycyclic Aromatic Hydrocarbons.
• National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory.

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